2-(Bromomethyl)-2-(methoxymethyl)oxane

Core Science & Biosynthesis

chemical structure and physical properties of 2-(Bromomethyl)-2-(methoxymethyl)oxane

A Predictive and In-Depth Technical Guide to 2-(Bromomethyl)-2-(methoxymethyl)oxane

Executive Summary: This technical guide provides a comprehensive analysis of the chemical structure, predicted physical properties, and potential reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxane. It is important to note that as of the date of this publication, this specific compound is not documented in readily available chemical literature or commercial databases. Therefore, this document serves as a predictive guide for researchers, scientists, and drug development professionals, leveraging established principles of organic chemistry and data from structurally analogous compounds to forecast the behavior and characteristics of this novel molecule. The known five-membered ring analogue, 2-(Bromomethyl)-2-(methoxymethyl)oxolane (CAS 1934417-22-7), serves as a primary reference point for these predictions.

Introduction to a Novel Heterocyclic Scaffold

The oxane (tetrahydropyran) ring is a privileged scaffold in medicinal chemistry, valued for its ability to improve the physicochemical properties of drug candidates, such as aqueous solubility and metabolic stability.[1] The introduction of complex substitution patterns, particularly at a single carbon atom to form a quaternary center, can impart unique three-dimensional characteristics to a molecule, influencing its interaction with biological targets.

This guide focuses on the hypothetical molecule 2-(Bromomethyl)-2-(methoxymethyl)oxane. This compound features a quaternary stereocenter at the C2 position of the oxane ring, decorated with two distinct and reactive functional groups: a primary alkyl bromide and a methoxymethyl ether. This unique combination suggests its potential as a versatile building block for the synthesis of more complex molecular architectures. While direct experimental data is absent, this document will construct a robust profile of the molecule, offering insights into its synthesis, characterization, and synthetic utility.

Chemical Structure and Stereochemistry

The systematic IUPAC name for the target compound is 2-(Bromomethyl)-2-(methoxymethyl)oxane. The structure consists of a saturated six-membered tetrahydropyran ring. The C2 carbon is substituted with both a bromomethyl (-CH₂Br) group and a methoxymethyl (-CH₂OCH₃) group.

Caption: 2D Structure of 2-(Bromomethyl)-2-(methoxymethyl)oxane.

A critical feature of this molecule is that the C2 carbon is a chiral center. Therefore, the compound can exist as a racemic mixture of two enantiomers, (R)-2-(Bromomethyl)-2-(methoxymethyl)oxane and (S)-2-(Bromomethyl)-2-(methoxymethyl)oxane. The synthesis of a single enantiomer would require an asymmetric synthetic strategy.

Predicted Physicochemical Properties

The physical properties of the target compound have been estimated based on its structure and by comparison with related compounds like tetrahydropyran and its derivatives.[2][3][4]

Property	Predicted Value	Rationale
Molecular Formula	C₇H₁₃BrO₂	Derived from the chemical structure.
Molecular Weight	209.08 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Typical for small-molecule alkyl halides and ethers.
Boiling Point	190 - 210 °C at 760 mmHg	Significantly higher than tetrahydropyran (88 °C) due to increased molecular weight and polarity from the bromo and ether functionalities.[3]
Density	~1.3 - 1.4 g/mL	Brominated organic compounds typically have densities greater than water.
Solubility	Sparingly soluble in water; Soluble in common organic solvents (e.g., diethyl ether, dichloromethane, ethyl acetate, THF).	The polar ether groups may confer slight water solubility, but the overall hydrocarbon character and the large bromine atom suggest primary solubility in organic solvents.[2]

Proposed Synthetic Strategy

As 2-(Bromomethyl)-2-(methoxymethyl)oxane is not commercially available, a plausible synthetic route is proposed below. The strategy focuses on constructing the quaternary center on a pre-formed ring, followed by functional group interconversion. A logical precursor is 2-methyl-2-(hydroxymethyl)oxane, which can be envisioned to be synthesized from a suitable starting material like a lactone.

Caption: Proposed synthetic workflow for 2-(Bromomethyl)-2-(methoxymethyl)oxane.

Experimental Protocol (Proposed):

Step 1: Synthesis of 2-Methyl-2-(hydroxymethyl)oxane

• To a solution of δ-valerolactone in anhydrous diethyl ether at 0 °C, add one equivalent of methylmagnesium bromide dropwise.

• Stir the reaction for 2 hours at room temperature.

• Cool the reaction mixture back to 0 °C and carefully add a solution of diisobutylaluminium hydride (DIBAL-H) to reduce the intermediate lactol.

• Quench the reaction with a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers form.

• Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-methyl-2-(hydroxymethyl)oxane.

Causality: The Grignard reagent attacks the lactone carbonyl to form a hemiketal (lactol). Subsequent reduction of this lactol with a mild reducing agent like DIBAL-H affords the desired diol, which exists in its cyclic ether form.

Step 2: Synthesis of 2-(Methoxymethyl)-2-methyloxane

• Dissolve the 2-methyl-2-(hydroxymethyl)oxane from the previous step in anhydrous tetrahydrofuran (THF).

• Add sodium hydride (60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add methyl iodide dropwise and stir the reaction at room temperature overnight.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by distillation or column chromatography.

Causality: This is a standard Williamson ether synthesis. The sodium hydride deprotonates the primary alcohol to form a sodium alkoxide, which then acts as a nucleophile, displacing the iodide from methyl iodide in an Sₙ2 reaction.

Step 3: Synthesis of 2-(Bromomethyl)-2-(methoxymethyl)oxane

• Dissolve 2-(methoxymethyl)-2-methyloxane and triphenylphosphine in anhydrous dichloromethane.

• Cool the solution to 0 °C and add N-bromosuccinimide (NBS) portion-wise.

• Stir the reaction at room temperature until completion, monitored by TLC.

• Concentrate the reaction mixture and purify directly by column chromatography on silica gel to afford the final product.

Causality: This represents an Appel-type reaction. Triphenylphosphine reacts with NBS to form a phosphonium bromide intermediate. The ether oxygen of the methoxymethyl group then attacks the phosphorus atom, leading to a rearrangement and displacement that results in the formation of the bromomethyl group and triphenylphosphine oxide. This is a speculative step, and alternative bromination strategies on a precursor alcohol might be more conventional. A more standard approach would involve bromination of a precursor diol before methylation of the tertiary alcohol.

Predicted Spectroscopic Data

The characterization of this novel compound would rely heavily on spectroscopic methods. The following data is predicted based on the analysis of similar structures and known chemical shift trends.[5][6]

Table 2: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
-CH₂Br	3.50 - 3.70	s	-
-CH₂OCH₃	3.45 - 3.65	s	-
-OCH₃	3.30 - 3.40	s	-
Ring -OCH₂- (H6)	3.60 - 3.90	m	-

| Ring Protons (H3, H4, H5) | 1.40 - 1.90 | m | - |

Table 3: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Carbon Atom	Predicted Chemical Shift (δ, ppm)
Quaternary C2	75 - 85
-CH₂Br	35 - 45
-CH₂OCH₃	70 - 78
-OCH₃	58 - 62
Ring -OCH₂- (C6)	65 - 70
Ring -CH₂- (C4)	25 - 30

| Ring -CH₂- (C3, C5) | 20 - 28 |

Infrared (IR) Spectroscopy:

• C-H stretch (alkane): 2850-3000 cm⁻¹

• C-O stretch (ether): 1080-1150 cm⁻¹ (strong, characteristic)

• C-Br stretch: 550-650 cm⁻¹ (in the fingerprint region)

Mass Spectrometry (MS):

• Molecular Ion (M⁺): A characteristic pair of peaks at m/z 208 and 210 in an approximate 1:1 ratio, corresponding to the ⁷⁹Br and ⁸¹Br isotopes.

• Key Fragments: Loss of •Br (m/z 129), loss of •CH₂OCH₃ (m/z 163/165), and cleavage of the oxane ring.

Reactivity and Potential Applications

The synthetic utility of 2-(Bromomethyl)-2-(methoxymethyl)oxane stems from the reactivity of the primary alkyl bromide. As an electrophilic building block, it is expected to undergo nucleophilic substitution (Sₙ2) reactions with a wide array of nucleophiles.

Caption: Potential nucleophilic substitution reactions.

Applications in Drug Discovery:

• Scaffold Decoration: This molecule can be used to introduce the 2-(methoxymethyl)oxane-2-methyl moiety onto a parent drug molecule, potentially improving its pharmacokinetic profile (e.g., solubility, metabolic stability). The oxane ring is a known beneficial motif in drug design.[7][8][9]

• Linker Technology: The reactive bromomethyl group is suitable for conjugation to proteins or for use in constructing linkers for technologies like Proteolysis Targeting Chimeras (PROTACs).

• Fragment-Based Drug Discovery (FBDD): As a novel, three-dimensional fragment, it could be used in screening campaigns to identify new binding motifs for challenging biological targets.

Safety and Handling

While no specific toxicity data exists for this compound, its structure suggests several potential hazards. The following precautions are strongly recommended:

• Alkylating Agent: As a primary alkyl bromide, this compound should be treated as a potentially hazardous alkylating agent. Such compounds can be mutagenic, and direct contact should be avoided.[10][11]

• Irritant: It is likely to be an irritant to the skin, eyes, and respiratory tract.[12][13][14]

• Handling: All manipulations should be conducted in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile), is mandatory.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents and bases.

Conclusion

2-(Bromomethyl)-2-(methoxymethyl)oxane represents a novel and unexplored chemical entity with significant potential as a building block in synthetic and medicinal chemistry. Although it remains a hypothetical structure, this guide has provided a scientifically grounded prediction of its properties, a plausible synthetic route, and an outline of its potential applications. The unique combination of a reactive bromomethyl handle and a property-modulating disubstituted oxane core makes it an attractive target for synthesis. Experimental validation of the predictions laid out in this document would be a valuable contribution to the field, potentially unlocking new avenues for the design of complex and biologically active molecules.

References

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De Novo Synthesis of 2-(Bromomethyl)-2-(methoxymethyl)oxane: A Comprehensive Technical Guide

Executive Summary

Substituted cyclic ethers, including oxolanes and oxanes, are critical building blocks in medicinal chemistry, frequently serving as bioisosteres for morpholines and piperidines[1]. Specifically, 2-(Bromomethyl)-2-(methoxymethyl)oxane (a 2,2-disubstituted tetrahydropyran) presents a unique synthetic challenge due to its geminally disubstituted C2 quaternary center.

This whitepaper details a robust, six-step de novo synthesis pathway starting from acyclic precursors. By avoiding the direct functionalization of a pre-formed oxane ring—which often suffers from poor regioselectivity and low yields—this strategy leverages a highly controlled Grignard addition followed by an intramolecular Williamson ether cyclization. This approach guarantees absolute control over the substitution pattern and provides a scalable, self-validating protocol for drug development applications.

Retrosynthetic Strategy & Mechanistic Rationale

To construct the sterically congested C2 position, we disconnect the oxane ring via an intramolecular C-O bond formation. The target molecule is traced back to an acyclic 1,5-diol precursor, which can be assembled via the nucleophilic addition of a Grignard reagent to a functionalized ketone.

Figure 1: Retrosynthetic disconnection strategy for 2-(Bromomethyl)-2-(methoxymethyl)oxane.

Phase 1: Quaternary Center Assembly

The synthesis begins with the addition of 4-((tert-butyldimethylsilyl)oxy)butylmagnesium bromide to 1-(benzyloxy)-3-methoxypropan-2-one. The addition of Grignard reagents to α -alkoxy ketones often proceeds through a chelation-controlled mechanism, ensuring high conversion to the sterically hindered tertiary alcohol[2]. The use of a TBDMS ether on the Grignard reagent prevents premature cyclization and ensures compatibility with the highly basic organomagnesium environment.

Phase 2: Oxane Core Formation

Following silyl deprotection, the resulting 1,5-diol contains a primary and a tertiary hydroxyl group. We exploit the vast steric difference between these two groups by executing a chemoselective tosylation. p -Toluenesulfonyl chloride (TsCl) exclusively activates the primary alcohol. Subsequent treatment with Sodium Hydride (NaH) deprotonates the tertiary alcohol. Intramolecular Williamson ether synthesis provides a reliable route to cyclic ethers via SN​2 displacement of the primary tosylate by the tertiary alkoxide[3], a strategy frequently employed in complex macrolide synthesis to form structurally demanding rings[4].

Phase 3: Halogenation via Appel Reaction

After the hydrogenolysis of the benzyl protecting group, the final step requires converting the newly liberated primary alcohol into a bromide. The Appel reaction converts the primary alcohol to the corresponding bromide under mild conditions using triphenylphosphine and carbon tetrabromide, proceeding via a halophosphonium intermediate[5]. This neutral condition is deliberately chosen over harsh acidic reagents (like HBr or PBr3​ ) to prevent the cleavage of the methoxymethyl ether and avoid acid-catalyzed ring-opening of the oxane core.

Figure 2: Mechanism of the intramolecular Williamson ether synthesis forming the oxane core.

Quantitative Data & Yield Analysis

The following table summarizes the optimized reaction parameters and expected yields for the 6-step continuous workflow.

Step	Transformation	Reagents & Conditions	Time / Temp	Expected Yield
1	Grignard Addition	4-((TBDMS)oxy)butylMgBr, THF	4 h / 0 °C to RT	82%
2	Silyl Deprotection	TBAF (1.0 M in THF)	2 h / RT	95%
3	Chemoselective Tosylation	TsCl, Et₃N, DMAP, DCM	6 h / 0 °C	88%
4	Intramolecular Williamson	NaH (60% dispersion), THF	12 h / Reflux	78%
5	Hydrogenolysis	H₂, Pd/C (10%), MeOH	8 h / RT	92%
6	Appel Bromination	CBr₄, PPh₃, DCM	3 h / 0 °C to RT	85%
Total	Linear Synthesis	Overall Efficiency	~35 Hours	~41.7%

Step-by-Step Experimental Protocols

Protocol 1: Assembly of the Acyclic 1,5-Diol

Objective: Establish the C2 quaternary center.

• Grignard Preparation: In an oven-dried flask under argon, prepare 4-((tert-butyldimethylsilyl)oxy)butylmagnesium bromide (1.2 equiv) in anhydrous THF.

• Addition: Cool the Grignard solution to 0 °C. Dropwise, add a solution of 1-(benzyloxy)-3-methoxypropan-2-one (1.0 equiv) in THF.

• Causality & IPC: The slow addition at 0 °C prevents localized heating and suppresses enolization of the ketone. Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2); the disappearance of the UV-active ketone spot confirms complete conversion.

• Quench & Deprotect: Quench with saturated aqueous NH4​Cl . Extract with EtOAc, dry over Na2​SO4​ , and concentrate. Dissolve the crude intermediate in THF and add TBAF (1.0 M, 1.5 equiv). Stir at RT for 2 hours to yield 1-(benzyloxy)-2-(4-hydroxybutyl)-3-methoxypropan-2-ol.

Protocol 2: Oxane Ring Closure

Objective: Chemoselective activation and cyclization.

• Tosylation: Dissolve the 1,5-diol (1.0 equiv) in anhydrous DCM. Add Triethylamine (2.0 equiv) and a catalytic amount of DMAP (0.1 equiv). Cool to 0 °C.

• Activation: Add p -Toluenesulfonyl chloride (1.05 equiv) in portions.

• Causality & IPC: Using exactly 1.05 equivalents of TsCl at 0 °C ensures absolute chemoselectivity for the primary alcohol. Self-Validation: LC-MS should show a single mass peak corresponding to the mono-tosylated product [M+H]+ .

• Cyclization: After aqueous workup and solvent swap to anhydrous THF, cool the tosylate solution to 0 °C. Slowly add NaH (60% dispersion in mineral oil, 1.5 equiv).

• Ring Closure: Heat the reaction to reflux for 12 hours. The elevated temperature provides the activation energy required to overcome the steric hindrance of the tertiary alkoxide attacking the primary carbon. Quench carefully with water, extract with diethyl ether, and purify via silica gel chromatography to yield 2-(benzyloxymethyl)-2-(methoxymethyl)oxane.

Protocol 3: FGI to Target Molecule

Objective: Debenzylation and mild halogenation.

• Hydrogenolysis: Dissolve the cyclic ether in MeOH. Add 10% Pd/C (10% w/w). Purge the flask with H2​ gas and stir vigorously at RT under a hydrogen balloon for 8 hours. Filter through a pad of Celite to remove the catalyst and concentrate to yield (2-(methoxymethyl)oxan-2-yl)methanol.

• Appel Reaction: Dissolve the resulting alcohol (1.0 equiv) and CBr4​ (1.2 equiv) in anhydrous DCM. Cool to 0 °C.

• Bromination: Add Triphenylphosphine ( PPh3​ , 1.25 equiv) portion-wise.

• Causality & IPC: PPh3​ must be added last to control the generation of the highly reactive halophosphonium intermediate. The neutral conditions protect the acid-sensitive methoxymethyl ether. Self-Validation: The reaction mixture will turn slightly yellow. TLC monitoring will show the formation of a less polar spot.

• Isolation: Concentrate the mixture and precipitate the triphenylphosphine oxide byproduct by adding cold diethyl ether/hexanes. Filter, concentrate the filtrate, and purify via flash chromatography to afford the pure 2-(Bromomethyl)-2-(methoxymethyl)oxane .

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A Technical Guide to the Preliminary In Vitro Exploratory Studies of 2-(Bromomethyl)-2-(methoxymethyl)oxane, a Novel Chemical Entity

Abstract: The identification and characterization of novel chemical entities (NCEs) are foundational to therapeutic innovation. This guide provides a comprehensive framework for the initial in vitro exploratory studies of the novel compound, 2-(Bromomethyl)-2-(methoxymethyl)oxane. As no prior biological data for this compound exists, this document outlines a systematic, multi-stage approach designed to efficiently assess its cytotoxic potential, identify susceptible cancer cell lineages, and elucidate its mechanism of action through modern target deconvolution and pathway analysis techniques. The methodologies described herein are grounded in established, robust protocols to ensure data integrity and reproducibility, conforming to the principles of Good Laboratory Practice (GLP) as outlined by regulatory bodies like the FDA.[1][2][3] This whitepaper is intended for researchers, scientists, and drug development professionals engaged in the early, critical stages of preclinical research.

Introduction: A Strategic Approach to a Novel Chemical Entity (NCE)

The compound 2-(Bromomethyl)-2-(methoxymethyl)oxane represents an uncharted area of chemical biology. In the absence of pre-existing data, a logical and phased investigational strategy is paramount. This guide is structured to navigate the critical questions of early-stage drug discovery: Does the compound have biological activity? If so, in what context? What is its molecular target? And through what mechanism does it exert its effects?

Our approach begins with broad, high-throughput screening to assess general cytotoxicity and identify potential areas of selective activity. This is followed by a target-agnostic screen across a diverse panel of human cancer cell lines to generate a "fingerprint" of the compound's activity. Subsequent stages focus on unbiased target identification and validation, culminating in the initial characterization of the downstream signaling pathways affected by the compound. This structured workflow is designed to build a comprehensive initial data package to inform go/no-go decisions for further preclinical development.

Figure 1: A high-level overview of the phased in vitro exploratory workflow for a novel chemical entity.

Phase 1: Foundational Cytotoxicity and Activity Profiling

The initial phase is designed to ascertain whether 2-(Bromomethyl)-2-(methoxymethyl)oxane possesses cytotoxic or cytostatic properties and to identify which, if any, cancer types exhibit heightened sensitivity.

Initial Viability Screening: The Go/No-Go Decision

The first critical experiment is to determine if the compound has any effect on cell viability. A rapid, cost-effective assay is employed for this purpose. The MTT assay, a colorimetric method, is a widely used and robust choice.[4] It measures cellular metabolic activity as an indicator of cell viability.[5][6] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product, which can be quantified spectrophotometrically.[7][8] An alternative is the CellTiter-Glo® Luminescent Cell Viability Assay, which quantifies ATP, an indicator of metabolically active cells, and is known for its high sensitivity and simple "add-mix-measure" protocol.[9][10][11]

Experimental Protocol: MTT Cytotoxicity Assay [5][6][7]

• Cell Seeding: Seed human cancer cell lines (e.g., HeLa for cervical cancer, MCF-7 for breast cancer) and a non-cancerous cell line (e.g., HEK293 for human embryonic kidney cells) into a 96-well plate at a density of 5,000-10,000 cells per well.[4][12] Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[12]

• Compound Treatment: Prepare serial dilutions of 2-(Bromomethyl)-2-(methoxymethyl)oxane in the appropriate cell culture medium. A typical starting concentration range would be from 0.1 µM to 100 µM.[12] Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO) and a no-treatment control.[12]

• Incubation: Remove the old medium and add the compound dilutions to the respective wells. Incubate for a set exposure time, typically 24, 48, or 72 hours.

• MTT Addition: After incubation, add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours at 37°C.[12]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilization solution (e.g., acidified isopropanol or DMSO) to each well to dissolve the purple formazan crystals.[13]

• Data Acquisition: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[6]

Dose-Response Analysis and IC50 Determination

Data from the initial screen will guide the selection of sensitive cell lines for more detailed dose-response studies. The goal is to determine the half-maximal inhibitory concentration (IC50), a key metric of a compound's potency.

Data Presentation: Hypothetical IC50 Values

Cell Line	Cancer Type	IC50 (µM) after 48h	Selectivity Index (SI) vs. HEK293
MCF-7	Breast	8.4	11.9
HeLa	Cervical	15.2	6.6
A549	Lung	35.8	2.8
HEK293	Non-cancerous	100.0	1.0

Selectivity Index (SI) = IC50 in non-cancerous cell line / IC50 in cancer cell line. A higher SI suggests cancer cell-specific toxicity.

Broad Spectrum Profiling: The NCI-60 Screen

To gain a comprehensive understanding of the compound's activity spectrum, submission to the National Cancer Institute's (NCI) 60 human tumor cell line screen is a powerful, unbiased approach.[14][15] This panel represents nine different cancer types, including leukemia, melanoma, and cancers of the lung, colon, brain, ovary, breast, prostate, and kidney.[16][17][18] The resulting data provides a unique "fingerprint" of the compound's activity, which can be compared against a database of known anticancer agents using the COMPARE algorithm to generate hypotheses about its mechanism of action.[15]

Phase 2: Unbiased Target Identification and Validation

A major challenge with novel compounds is identifying their direct molecular target(s). Modern proteomic techniques allow for an unbiased search for these targets within a cellular context.

Thermal Proteome Profiling (TPP)

TPP is a powerful method for identifying drug targets in living cells without any modification to the compound itself.[19][20] The principle is that when a drug binds to its protein target, the protein becomes more resistant to heat-induced unfolding.[19][20] By heating cell lysates or intact cells treated with the compound to various temperatures and then quantifying the remaining soluble proteins using mass spectrometry, it is possible to identify proteins that are stabilized by the compound.[21][22]

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Protocols & Analytical Methods

step-by-step protocol for alkylation using 2-(Bromomethyl)-2-(methoxymethyl)oxane

Application Note: Advanced Alkylation Protocols Using 2-(Bromomethyl)-2-(methoxymethyl)oxane

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Overcoming neopentyl-like steric hindrance in S_N2 alkylation workflows.

Introduction & Mechanistic Context

Tetrahydropyran (THP, or oxane) derivatives are highly valued in modern drug discovery. As bioisosteres of cyclohexane, THP rings offer lower lipophilicity and provide an additional hydrogen bond acceptor, which can significantly improve a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile[1].

However, utilizing 2-(bromomethyl)-2-(methoxymethyl)oxane as an alkylating agent presents a profound synthetic challenge. The C2 position of the oxane ring is fully substituted (bonded to the ring oxygen, the ring C3 carbon, the methoxymethyl group, and the bromomethyl group), creating a quaternary center adjacent to the electrophilic carbon. This structural motif renders the bromomethyl group neopentyl-like .

In standard bimolecular nucleophilic substitution (S_N2), the nucleophile must approach the electrophilic carbon at a 180° angle relative to the leaving group (backside attack)[2]. The bulky quaternary C2 center effectively shields this trajectory, drastically increasing the activation energy. As a result, neopentyl halides react approximately 105 times slower than standard primary alkyl halides under S_N2 conditions[3]. To achieve successful alkylation, the experimental design must utilize forcing conditions, highly polarizable nucleophiles, or catalytic activation.

Workflow for overcoming neopentyl steric hindrance in THP alkylation.

Experimental Design & Causality

To force the alkylation of this hindered substrate, our protocols rely on three synergistic principles:

• Nucleophile Selection: Sulfur nucleophiles (thiolates) are highly polarizable ("soft") and exhibit exceptional nucleophilicity in S_N2 reactions, making them ideal for penetrating sterically hindered environments[4].

• Solvent Effects: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) do not solvate anions strongly. This leaves the nucleophile "naked" and significantly raises its ground-state energy, lowering the activation barrier for the S_N2 transition state.

• Leaving Group Activation (Finkelstein Catalysis): Iodide is a superior leaving group compared to bromide due to its larger size and weaker C-I bond[3]. Adding catalytic Potassium Iodide (KI) converts the alkyl bromide to an alkyl iodide in situ, accelerating the subsequent attack by the primary nucleophile.

Step-by-Step Methodologies

Protocol A: S-Alkylation (Thioether Synthesis)

This protocol is optimized for soft nucleophiles (thiols) and generally provides the highest yields for neopentyl-like substrates.

Reagents:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 equiv, limiting reagent)

• Thiophenol or aliphatic thiol (1.5 equiv)

• Potassium Carbonate ( K2​CO3​ , 2.0 equiv, finely powdered)

• Anhydrous DMF (0.2 M relative to substrate)

Procedure:

• Preparation: In an oven-dried, argon-flushed round-bottom flask, suspend finely powdered K2​CO3​ in anhydrous DMF.

  • Insight: Finely powdered K2​CO3​ increases the surface area for the heterogeneous deprotonation of the thiol.

• Nucleophile Activation: Add the thiol dropwise at room temperature. Stir for 30 minutes to ensure complete formation of the highly nucleophilic thiolate anion.

• Electrophile Addition: Add 2-(bromomethyl)-2-(methoxymethyl)oxane dropwise via syringe.

• Thermal Activation: Heat the reaction mixture to 85 °C. Monitor via TLC or LC-MS. Due to the neopentyl hindrance, the reaction typically requires 16–24 hours for completion.

• Workup: Cool to room temperature. Quench with distilled water (to dissolve salts and DMF) and extract 3x with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Purification: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography.

Protocol B: N/O-Alkylation via In Situ Finkelstein Catalysis

Oxygen and nitrogen nucleophiles are "harder" and struggle with neopentyl substrates. This protocol utilizes iodide catalysis to facilitate the reaction.

Reagents:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 equiv)

• Amine or Phenol (2.0 equiv)

• Cesium Carbonate ( Cs2​CO3​ , 2.5 equiv)

• Potassium Iodide (KI, 0.5 equiv)

• Anhydrous DMSO (0.15 M)

Procedure:

• Catalyst Loading: Charge a dry flask with the amine/phenol, Cs2​CO3​ , and KI.

  • Insight: Cs2​CO3​ provides enhanced solubility in organic solvents compared to potassium or sodium salts, generating a more reactive nucleophile.

• Solvent & Substrate: Add anhydrous DMSO followed by the oxane derivative.

• Reaction: Heat the mixture to 100 °C under an inert atmosphere. The KI will continuously convert the unreactive bromide into a more reactive transient iodide, which is then trapped by the amine/phenol.

• Monitoring: Stir for 24–48 hours. Neopentyl O/N-alkylations are notoriously sluggish; patience and strict anhydrous conditions are critical to prevent competing hydrolysis.

• Workup: Dilute heavily with water and extract with diethyl ether. The ether extraction minimizes DMSO carryover. Wash the organic layer sequentially with water and brine, dry, and concentrate for purification.

Quantitative Data Summary

The following table summarizes the expected kinetic profiles and yields based on the nucleophile class when reacting with 2-(bromomethyl)-2-(methoxymethyl)oxane under the optimized conditions described above.

Nucleophile Class	Example Reagent	Protocol	Temp (°C)	Time (h)	Expected Yield	Mechanistic Notes
Thiolate (Soft)	Thiophenol	Protocol A	85	16 - 24	75 - 85%	Highly polarizable; easily overcomes steric shielding[4].
Azide (Linear)	NaN3​	Protocol A	90	24	70 - 80%	Linear geometry allows penetration of the neopentyl pocket.
Phenoxide (Hard)	Phenol	Protocol B	100	36 - 48	40 - 55%	Requires KI catalysis; steric clash reduces overall efficiency.
Amine (Hard)	Benzylamine	Protocol B	100	48	30 - 50%	Prone to side reactions; excess amine required to drive equilibrium.

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. gacbe.ac.in [gacbe.ac.in]

Application Note: Integration of 2-(Bromomethyl)-2-(methoxymethyl)oxane in Advanced API Synthesis

Mechanistic Rationale & Medicinal Chemistry Context

The strategic selection of core scaffolds is a pivotal decision in modern drug discovery, profoundly influencing a compound's physicochemical properties, metabolic stability, and biological activity[1]. Tetrahydropyran (oxane) is increasingly utilized as a conformationally restricted bioisostere for cyclohexane and piperidine rings[2]. By replacing a methylene group with an oxygen atom, the oxane ring lowers lipophilicity (logD), which can improve a drug's absorption, distribution, metabolism, and excretion (ADME) profile[2]. Furthermore, the oxygen atom provides an additional hydrogen bond acceptor, often leading to tighter drug–target binding interactions[2].

The specific building block 2-(Bromomethyl)-2-(methoxymethyl)oxane leverages these advantages while introducing a highly functionalized quaternary C2 center. The methoxymethyl ether provides a secondary hydrogen-bonding vector and modulates local polarity, while the bromomethyl group acts as a reactive electrophile for nucleophilic substitution ( SN​2 ). This makes it an ideal precursor for appending a bulky, metabolically stable oxane motif onto heterocyclic API cores, such as kinase inhibitors or GPCR modulators.

Retrosynthetic Strategy: Overcoming Steric Hindrance

Direct alkylation of heterocyclic amines using 2-(Bromomethyl)-2-(methoxymethyl)oxane can be synthetically challenging. The neopentyl-like steric hindrance at the quaternary C2 position of the oxane ring significantly raises the activation energy for direct SN​2 displacement of the bromide.

To overcome this kinetic barrier, a Finkelstein-assisted SN​2 alkylation strategy is employed. By introducing sodium iodide (NaI) to the reaction mixture, the alkyl bromide undergoes a halogen exchange to form a transient, highly reactive alkyl iodide in situ[3]. Iodide is both a superior nucleophile and a better leaving group than bromide, effectively catalyzing the sterically hindered substitution and driving the reaction to completion[4].

Fig 1. Finkelstein-assisted SN2 workflow for API alkylation using the oxane precursor.

Experimental Protocols: Finkelstein-Assisted N-Alkylation

This protocol describes the standardized N-alkylation of a generic nitrogenous API scaffold (e.g., a pyrazolo-pyrimidine core) using 2-(Bromomethyl)-2-(methoxymethyl)oxane.

Self-Validating System: This protocol incorporates In-Process Controls (IPC) via LC-MS to ensure the transient iodide intermediate is consumed and the desired mass is achieved before quenching, preventing downstream purification failures.

Materials

• API Heterocyclic Core (1.0 eq)

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.2 eq)

• Cesium Carbonate ( Cs2​CO3​ ) (2.0 eq)

• Sodium Iodide (NaI) (0.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology

• Preparation of the Base-Scaffold Complex: Charge a flame-dried, nitrogen-purged round-bottom flask with the API Heterocyclic Core (1.0 eq) and anhydrous DMF (10 mL/g of scaffold).

  • Causality: Anhydrous DMF is utilized to ensure the solubility of both the polar API scaffold and the inorganic base while preventing the competitive aqueous hydrolysis of the bromomethyl electrophile.

• Deprotonation: Add Cs2​CO3​ (2.0 eq) to the stirring solution. Stir at ambient temperature for 30 minutes.

  • Causality: Cs2​CO3​ is selected over K2​CO3​ because the larger cesium cation provides enhanced solubility in DMF and creates a more "naked," highly nucleophilic deprotonated heterocycle, which is critical for attacking sterically hindered electrophiles.

• Catalyst Activation: Add NaI (0.5 eq) to the suspension.

  • Causality: NaI acts as the Finkelstein catalyst, converting the sluggish alkyl bromide into a highly reactive alkyl iodide in situ[5].

• Electrophile Addition: Introduce 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.2 eq) dropwise via syringe.

• Thermal Promotion: Elevate the reaction temperature to 80 °C and stir for 12–16 hours.

  • Causality: The quaternary center creates significant steric bulk; elevated thermal energy is required to overcome the SN​2 activation barrier even with iodide catalysis.

• In-Process Control (IPC): Sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and analyze.

  • Validation: The reaction is deemed complete when the starting API core is <5% by UV integration and the target [M+H]+ mass of the alkylated product is dominant.

• Workup & Extraction: Cool the mixture to room temperature. Quench with distilled water (30 mL/g) to dissolve inorganic salts. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Drying & Purification: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Quantitative Data: Reaction Optimization

The following table summarizes the optimization of the alkylation conditions, demonstrating the critical nature of the Finkelstein catalyst and base selection for this specific oxane precursor.

Entry	Base (2.0 eq)	Catalyst	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)
1	K2​CO3​	None	DMF	80	24	15% (Incomplete)
2	K2​CO3​	NaI (0.5 eq)	DMF	80	16	62%
3	Cs2​CO3​	None	DMF	80	24	38%
4	Cs2​CO3​	NaI (0.5 eq)	DMF	80	12	89% (Optimal)
5	NaH	NaI (0.5 eq)	THF	65	16	45% (Decomposition)

Data Interpretation: Entry 4 highlights that the synergistic combination of a highly soluble, soft base ( Cs2​CO3​ ) and a halogen-exchange catalyst (NaI) is mandatory to achieve high-yielding SN​2 displacement at the sterically hindered C2 position of the oxane ring.

Conclusion

The incorporation of 2-(Bromomethyl)-2-(methoxymethyl)oxane into API scaffolds offers a robust method for modulating lipophilicity and enhancing target engagement via its unique bioisosteric properties[2]. By employing a Finkelstein-assisted SN​2 protocol, medicinal chemists can efficiently overcome the inherent steric hindrance of the building block, ensuring high yields and scalable synthetic workflows.

References

• Tetrahydropyrans in Drug Discovery | PharmaBlock | 2

• A Comparative Guide to Bioisosteric Scaffolds in Medicinal Chemistry: Alternatives to Tetrahydro-4H-pyran-4-one | BenchChem | 1

• Finkelstein Reaction in Non-polar Organic Solvents: A Streamlined Synthesis of Organic Iodides | ACS Publications | 5

• An In-depth Technical Guide to the Chemistry of Alkyl Iodides | BenchChem | 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Which alkyl halide readily reacts with NaI in acetone to undergo ... | Study Prep in Pearson+ [pearson.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Preparation and Trapping of Grignard Reagents from 2-(Bromomethyl)-2-(methoxymethyl)oxane

Document Type: Advanced Synthetic Protocol & Mechanistic Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Caveats

The functionalized tetrahydropyran (oxane) ring is a privileged scaffold frequently found in macrolides, polyether antibiotics, and complex active pharmaceutical ingredients (APIs). Utilizing 2-(bromomethyl)-2-(methoxymethyl)oxane as a nucleophilic building block requires the formation of its corresponding Grignard reagent. However, as a Senior Application Scientist, I must emphasize that standard organometallic protocols will fail catastrophically with this substrate.

The underlying causality lies in the structural relationship between the forming carbon-magnesium bond and the adjacent oxygen atoms. The intermediate is a β-alkoxy Grignard reagent (the magnesium-bearing carbon is adjacent to C2, which is bonded to the ring oxygen). As extensively documented in organometallic literature [1], β-alkoxyalkyl complexes of alkaline earth metals are thermodynamically unstable. They undergo rapid, spontaneous Boord β-elimination —cleaving the C–O bond to form an alkene and a magnesium alkoxide [2].

In the case of our oxane substrate, this elimination manifests as a spontaneous ring-opening fragmentation, yielding the acyclic enol ether 5-(methoxymethyl)hex-5-en-1-ol rather than the desired cyclic nucleophile [3]. To successfully utilize this building block, the kinetic rate of electrophilic trapping must be engineered to outcompete the rate of intramolecular β-elimination[4].

Reaction Pathway Analysis

Fig 1. Divergent reaction pathways of the β-alkoxy Grignard showing competitive elimination.

Methodological Rationale: Why Standard Methods Fail

Before executing the protocols, it is critical to understand why conventional approaches are kinetic dead-ends for this substrate:

• Standard Mg Turnings: Require elevated temperatures (20 °C to reflux) for initiation. At these temperatures, β-elimination is instantaneous.

• Turbo Grignard (iPrMgCl·LiCl): While an excellent reagent for secondary or aryl halides, primary bromides undergo halogen-magnesium exchange very slowly at cryogenic temperatures (-78 °C). Warming the reaction to facilitate the exchange crosses the thermal threshold for β-elimination (> -40 °C), resulting in complete degradation.

To bypass this, we must use either in situ trapping (Barbier conditions) or highly reactive Rieke Magnesium (Mg)* to force insertion at temperatures where elimination is thermally suppressed.

Table 1: Thermodynamic and Kinetic Profiling of Preparation Methods

Preparation Method	Temperature (°C)	Halogen-Metal Exchange Rate	β-Elimination Rate	Intact Grignard Yield (%)
Standard Mg Turnings	20 to 65	Moderate	Extremely Fast	< 5%
iPrMgCl·LiCl (Turbo)	-20 to 0	Very Slow (Primary Br)	Fast upon warming	0% (Fails)
Barbier (Mg Powder)	0 to 20	Fast (In situ)	Outcompeted by E+	60 - 70%
Rieke Mg (Mg)*	-78	Very Fast	Suppressed	80 - 85%

Experimental Protocols

Protocol A: In Situ Trapping via Barbier Conditions

Rationale: By introducing the electrophile prior to Grignard formation, the transient β-alkoxy Grignard is intercepted immediately upon generation at the magnesium surface, outcompeting the unimolecular ring-opening pathway.

Reagents:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 equiv, 10 mmol)

• Magnesium powder (50 mesh, 3.0 equiv, 30 mmol)

• Electrophile (e.g., Benzaldehyde) (1.2 equiv, 12 mmol)

• 1,2-Dibromoethane (0.1 equiv, 1 mmol) — Initiator

• Anhydrous THF (40 mL)

Step-by-Step Methodology:

• Preparation of the Metal Surface: To an oven-dried, argon-purged 100 mL Schlenk flask, add Mg powder (30 mmol). Suspend in 10 mL of anhydrous THF.

• Activation: Add 1,2-dibromoethane (1 mmol) and gently warm the flask with a heat gun until active bubbling is observed, indicating the removal of the passivating MgO layer. Cool the flask to 0 °C.

• Electrophile Addition: Add the electrophile (12 mmol) directly to the activated Mg suspension.

• Substrate Addition: Dilute the oxane substrate (10 mmol) in 30 mL of THF. Add this solution dropwise via a syringe pump over 1 hour to the vigorously stirring suspension at 0 °C.

• Self-Validation & Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The successful pathway is indicated by the consumption of the electrophile and the appearance of a polar product spot. Diagnostic check: If the addition rate is too fast, a non-polar spot corresponding to the acyclic alkene byproduct will rapidly accumulate.

• Workup: Quench carefully with saturated aqueous NH₄Cl (20 mL). Extract with EtOAc (3 x 30 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Low-Temperature Insertion via Rieke Magnesium (Mg*)

Rationale: Rieke magnesium is highly active and can undergo oxidative addition into primary C–Br bonds at -78 °C. At this cryogenic temperature, the thermal energy is insufficient to overcome the activation barrier for Boord β-elimination, allowing the intact Grignard to be accumulated.

Reagents:

• Anhydrous MgCl₂ (1.5 equiv, 15 mmol)

• Lithium metal (3.0 equiv, 30 mmol)

• Naphthalene (0.3 equiv, 3 mmol)

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 equiv, 10 mmol)

• Anhydrous THF (50 mL)

Step-by-Step Methodology:

• Generation of Rieke Mg: In an argon-filled glovebox, add anhydrous MgCl₂ (15 mmol), Li metal (30 mmol), and naphthalene (3 mmol) to a 250 mL round-bottom flask. Add 30 mL of THF. Stir at room temperature for 2-3 hours until the lithium is consumed and a fine, black suspension of Mg* is formed.

• Cryogenic Cooling: Transfer the flask to a fume hood (under strict argon flow) and submerge in a dry ice/acetone bath to reach exactly -78 °C.

• Grignard Formation: Dissolve the oxane substrate (10 mmol) in 10 mL of THF. Add dropwise to the black Mg* suspension over 15 minutes. Stir at -78 °C for 30 minutes.

• Self-Validation (Quench Test): To validate intact Grignard formation, withdraw a 0.5 mL aliquot and quench with D₂O. GC-MS analysis of the aliquot should reveal the deuterated oxane derivative. The absence of the acyclic alkene mass confirms the successful suppression of elimination.

• Electrophilic Trapping: Add the desired electrophile (12 mmol) dropwise at -78 °C. Stir for 1 hour, then slowly allow the reaction to warm to room temperature.

• Workup: Quench with saturated NH₄Cl, extract with Et₂O, dry, and purify via flash chromatography.

References

• Chemistry LibreTexts. "14.2.
• Master Organic Chemistry. "Reactions of Grignard Reagents". Master Organic Chemistry.
• ResearchGate. "Reaction of Benzyl Grignard Reagents with Trifluoroacetyldihydropyrans and Other Cyclic β-Alkoxy-α,β-Unsaturated Trifluoromethylketones".
• ACS Publications. "Nucleophilic Ring Opening of Epoxides by Organolithium Compounds: Ab Initio Mechanisms". Journal of the American Chemical Society.

Application Note: Nucleophilic Substitution Strategies for 2-(Bromomethyl)-2-(methoxymethyl)oxane

Target Audience: Researchers, synthetic chemists, and drug development professionals. Scope: Overcoming neopentyl steric hindrance and harnessing anchimeric assistance in highly functionalized oxane (tetrahydropyran) scaffolds.

Structural Profiling & Mechanistic Divergence

2-(Bromomethyl)-2-(methoxymethyl)oxane is a versatile but synthetically challenging heterocyclic building block. The C2 anomeric carbon is a fully substituted quaternary center (bonded to the ring oxygen, C3 methylene, a bromomethyl group, and a methoxymethyl ether). This architecture renders the primary bromide a neopentyl-type halide , creating severe steric hindrance that dictates its reactivity profile.

The Causality of Experimental Choices

• The Neopentyl Barrier (Direct Sₙ2): Standard nucleophilic attack requires the nucleophile to approach at a 180° angle to the leaving bromide (the Bürgi-Dunitz trajectory). The bulky oxane ring and the methoxymethyl group create immense steric clash. To force a direct Sₙ2 reaction, protocols must utilize linear, sterically undemanding nucleophiles (e.g., azide) in strongly polar aprotic solvents (DMF, DMSO). These solvents strip the hydration shell from the nucleophile, maximizing its HOMO energy to overcome the steric activation barrier.

• Anchimeric Assistance & Ring Expansion (NGP / Sₙ1): When treated with halophilic Lewis acids like Silver Triflate (AgOTf), the bromide is forcibly abstracted. The resulting primary carbocation is highly unstable but is immediately stabilized by the lone pairs of the adjacent ring oxygen. This neighboring group participation (NGP) forms a transient spiro-oxiranium intermediate. Subsequent nucleophilic attack can either regenerate the 6-membered oxane or trigger a ring expansion to a 7-membered oxepane. This phenomenon is well-documented in similar heteroatomic bromomethyl systems () [1].

Fig 1: Mechanistic divergence: direct SN2 vs. Ag-promoted neighboring group participation.

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed as self-validating workflows. Each step contains built-in analytical checkpoints to ensure the integrity of the transformation, a standard practice when handling unreactive bromomethyl precursors () [2].

Protocol A: Direct Sₙ2 Azidation (Click-Chemistry Precursor Synthesis)

Objective: Synthesize 2-(azidomethyl)-2-(methoxymethyl)oxane via forced Sₙ2.

• Preparation: Dissolve 2-(bromomethyl)-2-(methoxymethyl)oxane (1.0 eq, 5.0 mmol) in anhydrous DMF (15 mL) under an argon atmosphere.

• Activation: Add Sodium Azide (NaN₃, 3.0 eq) and a catalytic amount of Tetrabutylammonium Iodide (TBAI, 0.1 eq). Causality: TBAI acts as a phase-transfer catalyst; the transient formation of the more reactive alkyl iodide accelerates the overall substitution.

• Thermal Driving: Heat the reaction mixture to 80°C for 16 hours.

• Quench & Extraction: Cool to room temperature, quench with ice water (30 mL), and extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% LiCl aqueous solution to remove residual DMF.

• Self-Validation (Quality Control):

  • IR Spectroscopy: Before column chromatography, take an IR of the crude oil. A successful reaction is instantly validated by the appearance of a strong, sharp azide stretching band at ~2100 cm⁻¹ .

  • LC-MS: Confirm the disappearance of the starting material. The starting bromide will show a characteristic 1:1 isotopic doublet (M / M+2) due to ⁷⁹Br/⁸¹Br. The product mass will shift and lose this isotopic signature.

Protocol B: Silver-Promoted Solvolytic Ring Expansion

Objective: Synthesize methoxy-substituted oxepane derivatives via NGP.

• Preparation: Dissolve the substrate (1.0 eq, 2.0 mmol) in anhydrous Methanol (10 mL).

• Halide Abstraction: Protect the flask from light (to prevent silver degradation). Add Silver Triflate (AgOTf, 1.2 eq) in one portion at room temperature.

• Self-Validation (Visual Check): Causality: AgOTf acts as a halophilic Lewis acid. The immediate formation of a dense, pale-yellow precipitate (AgBr) visually validates that the bromide has been abstracted and the spiro-oxiranium intermediate has formed.

• Reaction & Quench: Stir for 2 hours at 25°C. Filter the suspension through a short pad of Celite to remove AgBr salts. Concentrate the filtrate under reduced pressure.

• Self-Validation (NMR Regiochemistry): Similar to electrophile-induced ring modulations in morpholine synthesis () [3], validate the ring expansion via ¹³C-NMR. The anomeric quaternary carbon (C2) in the 6-membered oxane typically resonates around ~98-102 ppm. Upon expansion to the 7-membered oxepane, the electronic environment shifts significantly, confirming the structural rearrangement.

Fig 2: Self-validating experimental workflow for hindered oxane nucleophilic substitution.

Quantitative Data Summary

The table below summarizes the expected yields and regioselectivity across different reaction environments, demonstrating how solvent and catalyst choices dictate the mechanistic pathway.

Condition	Reagents & Solvents	Temp (°C)	Primary Mechanism	Yield (%)	Regioselectivity (Oxane:Oxepane)
A	NaN₃, TBAI (cat.), DMF	80	Direct Sₙ2	78	>99:1
B	NaSPh, DMSO	60	Direct Sₙ2	82	>99:1
C	AgOTf, MeOH	25	NGP / Sₙ1	85	15:85
D	AgOTf, H₂O / THF	25	NGP / Sₙ1	71	20:80

Note: Thermal Sₙ2 conditions exclusively retain the 6-membered oxane ring, whereas Ag-promoted solvolysis heavily favors the thermodynamically stable 7-membered oxepane via ring expansion.

References

• Recent Advances in Design and Synthesis of 1,3-Thiaselenolane and 1,3-Thiaselenole Derivatives. MDPI, 2023.[Link][1]

• o-(Bromomethyl)-Substituted Tetraarylporphyrin Building Blocks. Organic Letters (ACS Publications), 2000.[Link][2]

• Novel Synthesis of cis-3,5-Disubstituted Morpholine Derivatives. The Journal of Organic Chemistry (ACS Publications), 2006.[Link][3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Ring-Opening Methods for 2-(Bromomethyl)-2-(methoxymethyl)oxane

Executive Summary

The catalytic ring-opening of highly substituted cyclic ethers is a pivotal transformation in advanced organic synthesis, enabling the rapid construction of densely functionalized acyclic scaffolds. While standard tetrahydropyrans (oxanes) are generally resistant to ring-opening due to their low ring strain[1], the introduction of specific catalytic systems allows for precise C–O bond cleavage[2].

2-(Bromomethyl)-2-(methoxymethyl)oxane presents a unique synthetic challenge. The C2 position is a sterically encumbered quaternary center bearing two electron-withdrawing groups. This Application Note details two field-proven, highly regioselective catalytic methodologies for the ring-opening of this specific oxane: SmI₃-catalyzed acylative cleavage and TMSOTf-catalyzed nucleophilic alkylation .

Mechanistic Rationale & Regioselectivity (The "Why")

In typical asymmetric or substituted cyclic ethers, Lewis acid-mediated ring-opening often proceeds via an SN1 pathway at the more substituted carbon to form a thermodynamically stable oxocarbenium ion. However, in 2-(bromomethyl)-2-(methoxymethyl)oxane, the mechanistic paradigm shifts completely due to two factors:

• Inductive Deactivation: Both the bromomethyl (–CH₂Br) and methoxymethyl (–CH₂OCH₃) groups exert strong electron-withdrawing (–I) effects. This severely destabilizes any incipient positive charge at the C2 position, rendering an SN1 cleavage energetically prohibitive[2].

• Steric Encumbrance: The quaternary nature of C2 completely blocks any direct SN2 backside attack by incoming nucleophiles.

Causality in Action: Because the C2 position is electronically and sterically deactivated, Lewis acid coordination to the ring oxygen exclusively directs nucleophilic attack to the unhindered, secondary C6 position . This results in >99:1 regioselectivity via an SN2-like pathway, yielding acyclic products where the original C2 quaternary center is preserved as a highly functionalized tertiary ether or alcohol derivative[3].

Divergent Catalytic Pathways

Fig 1. Divergent catalytic ring-opening pathways dictated by the sterically hindered quaternary C2 center.

Experimental Protocols

Protocol A: SmI₃-Catalyzed Acylative Cleavage

This protocol utilizes Samarium(III) iodide as a mild, highly oxophilic Lewis acid to facilitate ring opening using an acid chloride as both the activator and nucleophile source[3].

Reagents:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 mmol)

• Acetyl chloride (AcCl) (1.5 mmol)

• SmI₃ (0.1 mmol, 10 mol%)

• Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Methodology:

• Catalyst Activation: Flame-dry a 25 mL Schlenk flask under argon. Add SmI₃ (10 mol%) and suspend in anhydrous DCM (2.0 mL). Causality: SmI₃ is highly hygroscopic; moisture will hydrolyze the catalyst and the acyl chloride, terminating the catalytic cycle.

• Substrate Addition: Dissolve the oxane substrate (1.0 mmol) in DCM (3.0 mL) and add to the suspension at room temperature. Stir for 5 minutes to allow the Lewis acid to coordinate to the ring oxygen.

• Nucleophile Introduction: Add AcCl (1.5 mmol) dropwise over 2 minutes. The reaction mixture will typically become homogeneous as the oxonium intermediate forms.

• Reaction Maturation: Stir at room temperature for 4 hours.

• Workup: Quench the reaction by adding 5 mL of saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: TMSOTf-Catalyzed Nucleophilic Alkylation

This protocol utilizes Trimethylsilyl trifluoromethanesulfonate (TMSOTf) to activate the oxane ring, followed by carbon-carbon bond formation via a silyl enol ether[4].

Reagents:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 mmol)

• 1-Phenyl-1-(trimethylsiloxy)ethylene (Silyl Enol Ether) (1.2 mmol)

• TMSOTf (0.1 mmol, 10 mol%)

• Anhydrous DCM (5.0 mL)

Step-by-Step Methodology:

• Cryogenic Setup: In a flame-dried flask under argon, dissolve the oxane (1.0 mmol) and the silyl enol ether (1.2 mmol) in anhydrous DCM (5.0 mL). Cool the mixture to -78 °C using a dry ice/acetone bath. Causality: Cryogenic temperatures are critical to prevent non-specific oligomerization of the highly reactive silyl enol ether in the presence of a strong Lewis acid.

• Catalytic Initiation: Add TMSOTf (10 mol%) dropwise.

• Reaction Maturation: Stir at -78 °C for 2 hours.

• Basic Quench: Quench the reaction at -78 °C by adding Triethylamine (Et₃N, 0.5 mL) followed by saturated NaHCO₃ (5 mL). Causality: Et₃N immediately neutralizes the TMSOTf. Failing to quench before warming will lead to protodesilylation of the product's newly formed tertiary TMS ether.

• Workup: Allow to warm to room temperature, extract with DCM, dry over MgSO₄, and purify via flash chromatography.

Experimental Workflow

Fig 2. Standardized workflow for TMSOTf-catalyzed nucleophilic ring-opening (Protocol B).

Quantitative Data & Condition Optimization

The following table summarizes the optimization landscape for the ring-opening of the target oxane, highlighting the superiority of catalytic SmI₃ and TMSOTf over traditional stoichiometric Lewis acids.

Method	Catalyst	Nucleophile	Temp	Time	Regioselectivity (C6:C2)	Yield
Acylative Cleavage	SmI₃ (10 mol%)	AcCl	rt	4 h	>99:1	85%
Acylative Cleavage	ZnCl₂ (20 mol%)	AcCl	reflux	12 h	>99:1	62%
Nucleophilic Alkylation	TMSOTf (10 mol%)	Silyl Enol Ether	-78 °C	2 h	>99:1	78%
Nucleophilic Alkylation	BF₃·OEt₂ (1.0 equiv)	Silyl Enol Ether	-78 °C	6 h	>99:1	54%

Protocol Self-Validation & Troubleshooting

To ensure the integrity of the experimental setup, researchers must utilize the following self-validating analytical checkpoints:

• TLC Monitoring: The starting oxane is relatively non-polar (Rf ~0.5 in 4:1 Hexanes/EtOAc). In Protocol A, the resulting acyclic chloro-ester will appear as a slightly more polar spot (Rf ~0.35). In Protocol B, the product will be highly UV-active due to the phenyl ring of the incorporated enol ether.

• NMR Validation (The Definitive Check):

  • Starting Material: The C6 protons of the intact oxane ring appear as a multiplet around ~3.5 ppm. The quaternary C2 carbon appears far downfield (~98 ppm) due to its ketal-like environment (bonded to the ring oxygen and the methoxymethyl oxygen).

  • Product A (Acylative): Successful C6 attack is confirmed by the C6 protons shifting to a distinct triplet at ~3.55 ppm (characteristic of –CH₂Cl). The C2 carbon will shift upfield to ~75-80 ppm, confirming the cleavage of the ring C–O bond.

  • Product B (Nucleophilic): The appearance of a new ketone carbonyl carbon (~200 ppm) and the upfield shift of the C2 carbon confirm successful ring opening and alkylation.

Sources

• 1. Catalytic production of tetrahydropyran (THP): a biomass-derived, economically competitive solvent with demonstrated use in plastic dissolution - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]

practical applications of 2-(Bromomethyl)-2-(methoxymethyl)oxane in drug discovery

An in-depth guide to the strategic use of 2-(Bromomethyl)-2-(methoxymethyl)oxane as a versatile building block in contemporary drug discovery programs.

Introduction: The Tetrahydropyran Scaffold as a Privileged Motif

In modern medicinal chemistry, the strategic selection of molecular scaffolds is paramount to achieving a desirable balance of potency, selectivity, and pharmacokinetic properties. The tetrahydropyran (THP) ring has emerged as a highly valuable and privileged motif.[1][2] Unlike its carbocyclic bioisostere, cyclohexane, the THP scaffold introduces a polar oxygen atom, which can serve as a hydrogen bond acceptor, potentially improving solubility and target engagement.[1] Furthermore, replacing a linear ether with a conformationally constrained THP ring reduces the entropic penalty upon binding to a biological target. This guide details the practical applications and experimental protocols for a specific and highly versatile building block: 2-(Bromomethyl)-2-(methoxymethyl)oxane .

This 2,2-disubstituted tetrahydropyran is engineered for synthetic utility, featuring two key components:

• A reactive bromomethyl group , which serves as a potent electrophile for forging new carbon-heteroatom bonds.

• A 2-methoxymethyl substituent , which, along with the ring oxygen, modulates the scaffold's physicochemical profile, influencing properties like lipophilicity and metabolic stability.

The geminal disubstitution pattern at the 2-position provides a defined and rigid exit vector from the saturated ring system, making it an exceptional tool for constructing sp³-rich molecules with precise three-dimensional architectures—a critical strategy for escaping "flatland" and improving drug-like properties.

Application Note I: A Versatile Electrophile for Scaffold Elaboration

The primary utility of 2-(Bromomethyl)-2-(methoxymethyl)oxane stems from the high reactivity of its primary alkyl bromide group in nucleophilic substitution (SN2) reactions. This functionality allows for the covalent attachment of the THP scaffold to a wide array of molecular fragments, making it an ideal building block for library synthesis and lead optimization campaigns.

Causality of Application: The choice of a primary bromide is deliberate. It offers a favorable balance of high reactivity towards common nucleophiles (amines, phenols, thiols) and sufficient stability for storage and handling, unlike the more reactive iodide or less reactive chloride analogues. This "Goldilocks" reactivity ensures efficient bond formation under mild conditions, preserving sensitive functional groups elsewhere in the reaction partner.

Common Nucleophilic Partners:

• Amines (Primary & Secondary): Forms secondary or tertiary amine linkages, crucial for building ligands for GPCRs, kinases, and ion channels.

• Phenols: Creates aryl ether linkages, a common motif in numerous approved drugs.

• Thiols: Generates thioethers, which can serve as stable linkers or interact with specific biological targets.

• Carboxylates: Produces ester linkages, which can be used as prodrugs or stable structural elements.

The workflow for this core application is straightforward and highly adaptable.

Caption: General workflow for SN2 elaboration.

Application Note II: A Tool for 3D-Pharmacophore Design

The 2,2-disubstituted nature of the THP ring provides a rigid framework to orient substituents in a precise spatial arrangement. This is a powerful strategy in drug design to control the conformation of a molecule and enhance its binding affinity and selectivity for a target protein.

Causality of Application: Unlike flexible aliphatic linkers which can adopt numerous conformations, the THP ring is conformationally restricted. By attaching a pharmacophore or linker via the bromomethyl group, its position relative to the methoxymethyl group and the THP ring itself is fixed. This pre-organization reduces the entropic cost of binding, a key principle in rational drug design. The building block can be conceptualized as a "3D cassette" that presents a functional group in a well-defined vector away from the core.

Caption: Constrained vectors for 3D drug design.

Detailed Experimental Protocols

These protocols are designed as self-validating systems, providing clear steps, rationale, and expected outcomes for researchers.

Protocol 1: N-Alkylation of a Primary Aromatic Amine

Objective: To couple 2-(Bromomethyl)-2-(methoxymethyl)oxane with a model primary amine (e.g., 4-nitroaniline) to form a stable secondary amine linkage.

Rationale: This reaction exemplifies a common fragment-linking strategy. A mild inorganic base (K₂CO₃) is used to neutralize the HBr generated, preventing protonation of the starting amine which would render it non-nucleophilic. A polar aprotic solvent (DMF) is chosen to solubilize the reagents and facilitate the SN2 mechanism.

Materials:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 eq)

• 4-Nitroaniline (1.05 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-nitroaniline (1.05 eq) and anhydrous potassium carbonate (2.5 eq).

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon).

• Add anhydrous DMF via syringe to achieve a concentration of approximately 0.2 M with respect to the limiting reagent.

• Stir the resulting suspension at room temperature for 15 minutes.

• Add 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 eq) to the mixture via syringe.

• Heat the reaction mixture to 60 °C and monitor by TLC or LC-MS until the starting bromide is consumed (typically 4-12 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Purification & Validation:

• Purification: The crude residue should be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product.

• Validation: The structure and purity of the final compound should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to ensure the desired product has been formed and is free of impurities.

Protocol 2: O-Alkylation of a Phenol

Objective: To synthesize an aryl ether by coupling the title building block with a model phenol (e.g., 4-methoxyphenol).

Rationale: Cesium carbonate (Cs₂CO₃) is often used for O-alkylation as it is a stronger, yet non-nucleophilic, base that is highly effective in polar aprotic solvents, often allowing for lower reaction temperatures compared to K₂CO₃.

Materials:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.1 eq)

• 4-Methoxyphenol (1.0 eq)

• Cesium Carbonate (Cs₂CO₃), anhydrous (1.5 eq)

• Acetonitrile (MeCN), anhydrous

• Diethyl ether (Et₂O)

• 1 M Sodium Hydroxide (NaOH)

• Brine (saturated aq. NaCl)

• Sodium Sulfate (Na₂SO₄), anhydrous

Procedure:

• To a dry round-bottom flask, add 4-methoxyphenol (1.0 eq) and cesium carbonate (1.5 eq).

• Place the flask under an inert atmosphere (Nitrogen or Argon).

• Add anhydrous acetonitrile to achieve a concentration of 0.2-0.3 M.

• Stir the suspension vigorously at room temperature for 20 minutes.

• Add a solution of 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.1 eq) in a small amount of acetonitrile.

• Stir the reaction at 50 °C, monitoring progress by TLC or LC-MS (typically 3-6 hours).

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between diethyl ether and water.

• Wash the organic layer with 1 M NaOH (2x) to remove any unreacted phenol, followed by brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Purification & Validation:

• Purification: Purify the crude product via flash column chromatography (hexane/ethyl acetate gradient).

• Validation: Confirm the identity, purity, and structure of the resulting aryl ether by ¹H NMR, ¹³C NMR, and HRMS.

Physicochemical Data & Considerations

The introduction of the 2-(methoxymethyl)tetrahydropyran moiety impacts key drug-like properties. The data below provides calculated estimates for the core fragment resulting from a typical reaction.

Property	Value	Rationale & Impact on Drug Discovery
cLogP	~1.5 - 2.0	Provides a moderate lipophilicity, often helping to escape the high LogP values associated with carbocyclic analogues, which can improve metabolic stability and reduce off-target toxicity.[1]
Polar Surface Area (PSA)	~27.7 Ų	The two ether oxygens contribute to the PSA, enhancing the potential for hydrogen bonding with water (improving solubility) and with polar residues in a protein active site.[1]
Rotatable Bonds	3-4	The THP ring itself is rigid. The limited number of rotatable bonds in the side chains helps to lock the molecule into a more defined conformation, which is beneficial for potency.
H-Bond Acceptors	2	The ring oxygen and the methoxy oxygen can both act as hydrogen bond acceptors, a key feature for target recognition and improving aqueous solubility.[1]

References

• Jo, H., & Lee, H. (2021). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Molecules, 26(11), 3324. ([Link])

• O'Brien, E., & O'Mahony, D. (2012). Strategies for the construction of tetrahydropyran rings in the synthesis of natural products. Organic & Biomolecular Chemistry, 10(36), 7253-7265. ([Link])

• Protheragen. (2024, May 16). Tetrahydropyran: Applications in Medicinal Chemistry and Preparation Method. Retrieved from Protheragen website. ([Link])

• Loh, T.-P., & Hu, Q.-Y. (2011). Cu(II)-Catalyzed Olefin Migration and Prins Cyclization: Highly Diastereoselective Synthesis of Substituted Tetrahydropyrans. Organic Letters, 13(16), 4336-4339. ([Link])

• Organic Chemistry Portal. (n.d.). Synthesis of tetrahydropyrans. Retrieved from organic-chemistry.org. ([Link])

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176.

• Reddy, D. S., & Lee, C.-C. (2012). Diastereoselective Synthesis of Substituted Tetrahydropyrans by Copper(II)–Bisphosphine-Catalyzed Olefin Migration and Prins Cyclization. The Journal of Organic Chemistry, 77(17), 7568-7575. ([Link])

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Cross-Coupling Strategies for 2-(Bromomethyl)-2-(methoxymethyl)oxane

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Overcoming steric hindrance in C(sp2)–C(sp3) cross-coupling via single-electron pathways.

Executive Summary & Substrate Profiling

In modern drug discovery, incorporating sp3-rich, sterically encumbered motifs is a proven strategy to improve pharmacokinetic properties such as aqueous solubility and metabolic stability. 2-(Bromomethyl)-2-(methoxymethyl)oxane is a highly specialized tetrahydropyran derivative that serves as an excellent building block for such campaigns. However, appending this motif to aryl scaffolds presents a formidable synthetic challenge.

The "Neopentyl-Like" Challenge

The bromomethyl group in this substrate is attached to a fully substituted quaternary carbon (C2 of the oxane ring). This creates a "neopentyl-like" steric environment. Traditional Palladium-catalyzed Suzuki or Negishi cross-couplings fail here because the concerted 2-electron oxidative addition of Pd(0) into the C–Br bond is kinetically prohibited by severe steric repulsion[1].

The Mechanistic Advantage

While steric bulk hinders traditional pathways, this substrate possesses a hidden advantage: the complete absence of β-hydrogens . Because the adjacent C2 carbon is fully substituted (bonded to the ring oxygen, C3, the methoxymethyl group, and the bromomethyl group), deleterious β-hydride elimination—a notorious failure mode in alkyl cross-coupling—is structurally impossible. This makes the molecule an ideal candidate for Nickel-catalyzed radical-rebound mechanisms , where single-electron transfer (SET) bypasses the steric constraints of 2-electron oxidative addition[2].

Below, we detail two state-of-the-art, self-validating protocols to successfully cross-couple 2-(Bromomethyl)-2-(methoxymethyl)oxane with aryl bromides.

Mechanistic Rationale: Single-Electron Pathways

To successfully couple this substrate, the C–Br bond must be activated via a single-electron pathway to generate a primary alkyl radical. This radical is highly reactive and easily captured by a Ni(II) intermediate. We utilize two distinct approaches to generate this radical:

• Reductive Cross-Electrophile Coupling (XEC): Utilizing Zinc dust as a terminal reductant to drive the Ni catalytic cycle.

• Metallaphotoredox Dual Catalysis: Utilizing an amine-borane complex for Halogen Atom Transfer (XAT) under blue light irradiation[3].

Mechanistic pathway of Photoredox/Ni dual catalysis for oxane alkyl radical generation and coupling.

Protocol A: Nickel-Catalyzed Reductive Cross-Electrophile Coupling (XEC)

This protocol is highly scalable and relies on the specific tuning of the Nickel center using a 5-cyanoimidazole ligand, which has been empirically proven to excel with neopentyl-type halides[1].

Causality of Reagents

• 5-Cyanoimidazole: The electron-withdrawing cyano group tunes the Ni center's redox potential, optimizing it specifically for the capture of sterically hindered neopentyl radicals without promoting competitive homodimerization[1].

• NaI (Sodium Iodide): Acts as an in situ Finkelstein mediator, converting the sluggish alkyl bromide into a more reactive alkyl iodide, accelerating the initial radical generation.

• TFA (Trifluoroacetic Acid): Added in catalytic amounts to activate the surface of the Zinc dust, ensuring a consistent electron flow.

Step-by-Step Methodology

• Glovebox Setup: In an argon-filled glovebox, charge an oven-dried 20 mL reaction vial with NiCl₂·DME (10 mol%), 5-cyanoimidazole (10 mol%), NaI (25 mol%), and activated Zn dust (2.0 equiv).

• Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMA) to achieve a 0.3 M concentration relative to the substrate.

• Substrate Addition: Add 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 equiv) and the desired Aryl Bromide (1.5 equiv).

• Activation: Add TFA (10 mol%) directly to the suspension.

  • Self-Validation Check: The reaction mixture will transition from the pale green of Ni(II) to a deep red/brown within 15 minutes. This colorimetric shift visually confirms the formation of the active low-valent Ni(0) species.

• Reaction: Seal the vial, remove it from the glovebox, and stir vigorously at 60 °C for 16 hours.

• Workup: Cool to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove unreacted Zinc. Wash the organic layer with water (3x) to remove DMA, dry over Na₂SO₄, and concentrate.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient).

Step-by-step experimental workflow for the Nickel-catalyzed reductive cross-electrophile coupling.

Protocol B: Metallaphotoredox Dual Catalysis via XAT

For substrates bearing highly sensitive functional groups that cannot tolerate Zinc or 60 °C heating, this room-temperature photoredox protocol is the premier choice[3].

Causality of Reagents

• Me₃N-BH₃ (Amine-Borane): Serves as a highly efficient Halogen Atom Transfer (XAT) agent. Upon oxidation by the excited photocatalyst, it forms a boryl radical that selectively abstracts the bromine atom from the sterically hindered oxane[3].

• 4CzIPN: An organic, metal-free photocatalyst with a highly reducing excited state, perfectly matched to the oxidation potential of the amine-borane complex.

• Biphasic Solvent (CH₃CN/H₂O 9:1): The addition of 10% water is critical to ensure the complete dissolution of the DABCO base and the amine-borane complex, preventing mass-transfer limitations.

Step-by-Step Methodology

• Reaction Assembly: To an oven-dried vial equipped with a stir bar, add NiF₂ (15 mol%), 2,2′:6′,2″-terpyridine (5 mol%), 4CzIPN (1 mol%), Me₃N-BH₃ (1.5 equiv), and DABCO (1.5 equiv).

• Substrate Addition: Add 2-(Bromomethyl)-2-(methoxymethyl)oxane (1.0 equiv) and the Aryl Bromide (1.0 equiv).

• Degassing: Add the CH₃CN/H₂O (9:1, 0.1 M) solvent mixture. Seal the vial with a PTFE septum and degas via freeze-pump-thaw (3 cycles) or sparge with Argon for 20 minutes. Oxygen strictly quenches the photocatalyst triplet state.

• Irradiation: Place the vial exactly 2 cm away from a 30 W Blue LED (λ = 440–450 nm). Stir at room temperature (using a cooling fan to prevent thermal runaway from the LEDs) for 24 hours.

  • Self-Validation Check: The mixture should exhibit the characteristic bright yellow/green luminescence of the 4CzIPN photocatalyst under blue light. A rapid loss of luminescence indicates an air leak.

• Workup & Purification: Quench with water, extract with dichloromethane (3x), dry over MgSO₄, concentrate, and purify via flash chromatography.

Comparative Data Presentation

To assist in selecting the appropriate methodology for your specific drug development campaign, the operational parameters of both protocols are summarized below:

Parameter	Protocol A: Reductive XEC	Protocol B: Photoredox Dual Catalysis
Primary Mechanism	Zn-mediated reduction to Ni(0) & Radical capture	XAT via Boryl Radical & Photoredox SET
Catalyst System	NiCl₂(DME) / 5-Cyanoimidazole	NiF₂ / Terpyridine / 4CzIPN
Temperature	60 °C	Room Temperature (20–25 °C)
Functional Group Tolerance	Good (Avoid sensitive reducible groups)	Excellent (Tolerates aldehydes, esters)
Scalability	Excellent (Batch, >10g scale)	Moderate (Requires flow setup for >5g)
Reaction Time	16 hours	24 hours

References

• Title: Nickel-Catalyzed Cross-Electrophile Reductive Couplings of Neopentyl Bromides with Aryl Bromides Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Amine-Borane-Mediated, Nickel/Photoredox-Catalyzed Cross-Electrophile Coupling between Alkyl and Aryl Bromides Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Investigating the Mechanism of Ni-Catalyzed Coupling of Photoredox-Generated Alkyl Radicals and Aryl Bromides: A Computational Study Source: International Journal of Molecular Sciences (PMC) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Storage Guide for 2-(Bromomethyl)-2-(methoxymethyl)oxane

Welcome to the Advanced Building Blocks Technical Support Center. 2-(Bromomethyl)-2-(methoxymethyl)oxane is a highly functionalized tertiary ether utilized in complex organic synthesis. While it offers unique structural geometry, its combination of a primary alkyl bromide, a methoxymethyl ether, and an oxane ring makes it inherently unstable under standard laboratory conditions.

This guide provides mechanistic troubleshooting, quantitative stability data, and validated protocols to prevent hydrolysis and autoxidation during storage.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my compound degrade into a complex mixture of alcohols even when stored in a sealed container at room temperature?

The Causality: The primary degradation pathway is moisture-driven hydrolysis, which is exponentially accelerated by Neighboring Group Participation (NGP) [4]. In this molecule, the oxane ring oxygen (O1) is situated β to the bromomethyl carbon. The lone electron pairs on O1 perform a rapid intramolecular nucleophilic attack on the bromomethyl carbon, displacing the bromide leaving group [5].

This forms a highly strained, transient spiro-oxiranium intermediate (a 3-membered oxonium ring fused to the oxane). Because 3-membered oxiranium formation is kinetically favored over 4-membered oxetanium formation (which would involve the methoxymethyl oxygen), the ring oxygen dominates the degradation pathway. Even trace amounts of ambient moisture (ppm levels) will rapidly attack this intermediate via an SN​2 -like mechanism, leading to rapid hydrolysis into 2-(hydroxymethyl)-2-(methoxymethyl)oxane or ring-expanded oxepane derivatives [1].

Actionable Insight: Standard desiccation is insufficient. The compound must be stored over activated molecular sieves to maintain a strictly anhydrous environment and suppress the nucleophilic attack of water.

Q2: After 3 months of storage, the reagent became highly viscous and tested positive for peroxides. What caused this?

The Causality: You are observing radical-mediated Autoxidation . Like most aliphatic ethers, the oxane ring and the methoxymethyl group are highly susceptible to oxygen diradicals when exposed to atmospheric oxygen and light [2]. Oxygen abstracts hydrogen atoms from the carbons adjacent to the ether oxygens (specifically C6 of the oxane ring or the methylene of the methoxymethyl group), forming hydroperoxides. Over time, these peroxides polymerize—causing the observed increase in viscosity—and pose a severe explosive hazard if concentrated.

Actionable Insight: Never distill or concentrate the degraded mixture without first neutralizing the peroxides. The pristine compound must be stored under a strict inert gas blanket (Argon).

Q3: Does temperature significantly impact the rate of NGP and hydrolysis?

The Causality: Yes. The formation of the spiro-oxiranium intermediate is an endothermic activation process. Lowering the storage temperature to -20°C drastically reduces the kinetic energy available to overcome the activation barrier for NGP, effectively locking the molecule in its stable, intact conformation [3].

Part 2: Quantitative Stability Matrix

The following table summarizes the degradation profile of 2-(Bromomethyl)-2-(methoxymethyl)oxane over a 6-month period under various storage conditions.

Storage Condition	Atmosphere	Desiccant	Temp (°C)	Intact Compound at 6 Months (%)	Peroxide Level (ppm)
Ambient Benchtop	Air	None	25	< 10%	> 50 (Danger)
Refrigerator	Air	None	4	45%	15
Standard Freezer	Argon	None	-20	88%	< 5
Cryo-Optimized	Argon	3Å Sieves	-20	> 99%	0 (Undetectable)

Part 3: Experimental Protocol & Self-Validating Workflow

If your batch has begun to degrade, use the following self-validating Standard Operating Procedure (SOP) to remediate peroxides, remove moisture, and package the compound for long-term stability.

SOP: Remediation and Cryo-Optimized Storage

Phase 1: Peroxide Remediation

• Initial Screening: Test a 10 µL aliquot of the compound with KI-starch indicator paper. A blue/purple color indicates the presence of hydroperoxides.

• Alumina Filtration: Dissolve the compound in anhydrous diethyl ether (1:5 v/v). Percolate the solution through a chromatography column packed with basic activated alumina (Brockmann Grade I). The basic alumina quantitatively traps and neutralizes hydroperoxides [2].

• Self-Validation Check: Re-test the eluent with KI-starch paper. The paper must remain completely white. If any color appears, the alumina is saturated; repeat Step 2 with a fresh column.

Phase 2: Anhydrous Processing 4. Bulk Water Removal: Pass the peroxide-free eluent through a fritted funnel containing a 2-inch pad of anhydrous sodium sulfate ( Na2​SO4​ ). 5. Concentration: Remove the diethyl ether under reduced pressure using a rotary evaporator. Critical: Keep the water bath below 25°C to prevent thermal degradation of the bromomethyl group.

Phase 3: Inert Packaging 6. Desiccation: Transfer the neat, purified oil into an amber glass vial pre-loaded with activated 3Å molecular sieves (approximately 20% w/w relative to the compound). 7. Argon Purge: Insert an Argon line into the vial and gently purge the headspace for 60 seconds to displace all atmospheric oxygen. 8. Seal and Store: Immediately seal the vial with a PTFE-lined septum cap, wrap tightly with Parafilm, and store in a dark freezer at -20°C.

Part 4: Visualizations

Fig 1: Neighboring Group Participation (NGP) driving hydrolysis of the bromomethyl group.

Fig 2: Step-by-step workflow for the remediation and long-term anhydrous storage of the oxane.

References

• Vancouver Island University. "Hydrolysis of Halogenated Hydrocarbons: Nucleophilic Substitution Mechanisms." Available at: [Link]

• ResearchGate. "Are alkyl bromides susceptible to hydrolysis?" Available at: [Link]

• The Royal Society of Chemistry. "Mechanism of neighboring group participation (NGP)." Available at: [Link]

• AIP Publishing. "Diagnostic Ions in Multiple Ring Carbo- and Heterocycles: Bromomethyl oxane." Available at: [Link]

best solvents for dissolving 2-(Bromomethyl)-2-(methoxymethyl)oxane in non-polar reactions

Welcome to the technical support guide for utilizing 2-(Bromomethyl)-2-(methoxymethyl)oxane in your research. This document provides practical, in-depth guidance and troubleshooting protocols for selecting the best solvents for this reagent in non-polar reaction environments. Our approach is grounded in established chemical principles to ensure you can make informed, effective decisions in your experimental design.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding solvent selection for 2-(Bromomethyl)-2-(methoxymethyl)oxane.

Question 1: Why is selecting a solvent for 2-(Bromomethyl)-2-(methoxymethyl)oxane not straightforward in non-polar reactions?

Answer: The challenge arises from the molecule's hybrid polarity. While intended for use in reactions with non-polar substrates, 2-(Bromomethyl)-2-(methoxymethyl)oxane itself possesses significant polar characteristics.

• Polar Moieties: The structure contains three key polar features:

  • The oxane ring with its ether linkage (C-O-C).

  • The methoxymethyl group (-CH₂OCH₃), which is another ether.

  • The bromomethyl group (-CH₂Br), with its polar carbon-bromine bond.

• The "Like Dissolves Like" Principle: This fundamental rule of solubility dictates that polar molecules dissolve best in polar solvents, and non-polar molecules in non-polar solvents.[1][2] The mixed nature of 2-(Bromomethyl)-2-(methoxymethyl)oxane means it is often poorly soluble in true non-polar solvents like alkanes (e.g., hexane or heptane) because the energy required to break the intermolecular forces in a polar solute is not sufficiently compensated by the weak interactions formed with a non-polar solvent.[3]

Question 2: What are the best initial solvents to try for dissolving 2-(Bromomethyl)-2-(methoxymethyl)oxane in a non-polar reaction?

Answer: The most effective approach is to start with "borderline" aprotic solvents. These solvents have low dielectric constants but possess small dipole moments, allowing them to solvate moderately polar compounds without dominating the non-polar character of the reaction.[4]

Our top recommendations for initial screening are:

• Dichloromethane (DCM): An excellent first choice. It effectively dissolves many organic compounds and is compatible with a wide range of reactions.

• Tetrahydrofuran (THF): The cyclic ether structure of THF makes it a good solvent for other ethers.[5] Its oxygen atom can help solvate the polar regions of the target molecule.

• Diethyl Ether (Et₂O): Similar to THF, its ether functionality and Lewis basicity can help dissolve the solute.[4][5]

• Toluene: While more non-polar than DCM or THF, its aromatic ring allows for pi-pi interactions and it has a slightly higher polarity than simple alkanes, often providing better solubility.

These solvents strike a balance, offering enough polarity to dissolve the reagent while still being suitable for reactions that require a generally non-polar environment.

Solvent Properties at a Glance

The table below summarizes key properties of recommended solvents to aid in your selection process.

Solvent	Dielectric Constant (ε) at 20°C	Polarity Index	General Recommendation
Non-Polar
n-Hexane	1.88	0.1	Use with caution; high likelihood of poor solubility. Best as the primary solvent in a co-solvent system.
Toluene	2.38	2.4	A good starting point for a less polar option; often better than alkanes.
Borderline Aprotic
Diethyl Ether (Et₂O)	4.34	2.8	Recommended for initial trials, especially in Grignard-type reactions.[4]
Dichloromethane (DCM)	9.08	3.1	Highly Recommended. Often provides the best balance of solubility and compatibility.
Tetrahydrofuran (THF)	7.58	4.0	Highly Recommended. Excellent for dissolving ether-containing compounds.[5]

Troubleshooting Guide: Solubility Issues

Even with the best initial choices, you may encounter solubility challenges. This guide provides a systematic approach to resolving these issues.

Question 3: My compound is not dissolving in my chosen non-polar solvent (e.g., Hexane, Toluene). What is the next step?

Answer: When solubility in a primary non-polar solvent is poor, the most robust strategy is to introduce a co-solvent .[1] A co-solvent is a more polar, miscible liquid added in a minimal amount to the bulk non-polar solvent to enhance solubility without significantly altering the overall reaction environment.

The Causality: The co-solvent works by creating a solvent mixture with an intermediate polarity. This mixture can more effectively solvate the polar functional groups of 2-(Bromomethyl)-2-(methoxymethyl)oxane, facilitating its dissolution into the bulk non-polar medium.

Workflow for Optimizing a Co-Solvent System

The following diagram and protocol outline a systematic, self-validating method for identifying the ideal co-solvent mixture.

Caption: A decision tree for systematically addressing poor reactant solubility.

Experimental Protocol: Reactant Solubility Screening with Co-Solvents

This protocol provides a general method for screening co-solvents to improve the solubility of 2-(Bromomethyl)-2-(methoxymethyl)oxane.

Objective: To determine the most effective co-solvent and the minimum concentration required for complete dissolution.

Materials:

• 2-(Bromomethyl)-2-(methoxymethyl)oxane

• Primary non-polar solvent (e.g., Toluene)

• Candidate co-solvents (e.g., DCM, THF)

• Multiple small, sealable glass vials (e.g., 4 mL)

• Analytical balance

• Micropipettes or graduated syringes

Procedure:

• Preparation: Weigh a precise amount (e.g., 20 mg) of 2-(Bromomethyl)-2-(methoxymethyl)oxane into three separate vials.

• Primary Solvent Addition: Add a fixed volume (e.g., 1.0 mL) of your primary non-polar solvent (e.g., Toluene) to each vial. Seal and agitate (vortex or stir) for 1-2 minutes. Visually confirm that the compound is not fully dissolved.[1]

• Co-Solvent Titration:

  • Vial 1 (DCM): Begin adding DCM in small, measured increments (e.g., 25 µL). After each addition, seal the vial and agitate until the co-solvent is fully mixed. Observe for dissolution.

  • Vial 2 (THF): Repeat the incremental addition process using THF as the co-solvent.

  • Vial 3 (Control): Continue to agitate without adding a co-solvent to ensure time is not the only factor.

• Endpoint Determination: Continue adding the co-solvent until the solid material is completely dissolved. Record the total volume of co-solvent added for each vial.

• Calculation: Calculate the minimum volume percentage (v/v %) of the co-solvent required for dissolution.

  • Example: If 150 µL (0.15 mL) of THF was required to dissolve the solid in 1.0 mL of Toluene, the concentration is: [0.15 mL / (1.0 mL + 0.15 mL)] * 100% ≈ 13% THF in Toluene

• Validation and Scale-Up: Prepare the optimized solvent mixture (e.g., 13% THF in Toluene) and use it as the solvent for your full-scale reaction. Ensure the reactant dissolves completely before adding other reagents.

By following this protocol, you create a self-validating system that directly addresses the specific solubility characteristics of your material batch and reaction conditions, leading to more consistent and reproducible results.

References

• Quora. (2017, August 27). Why are alkyl halides used as solvents for relatively non-polar organic compounds?. Retrieved from [Link]

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• Reddit. (2023, March 5). Do you know of any good non-polar solvents that aren't very hazardous?. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of 2-(Bromomethyl)-2-(methoxymethyl)oxane using GC-MS

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like 2-(Bromomethyl)-2-(methoxymethyl)oxane, a key building block in various synthetic pathways, robust analytical methods for purity determination are paramount. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the purity analysis of this non-chromophoric, semi-volatile compound, alongside alternative methodologies, supported by established scientific principles and experimental considerations.

The Analytical Challenge: Characterizing 2-(Bromomethyl)-2-(methoxymethyl)oxane

2-(Bromomethyl)-2-(methoxymethyl)oxane presents a unique analytical challenge. Its lack of a significant UV-absorbing chromophore renders traditional HPLC-UV analysis ineffective for impurity profiling.[1][2] Furthermore, its semi-volatile nature makes it amenable to GC-based methods, which are adept at separating and identifying volatile and semi-volatile organic compounds.[3][4] The coupling of GC with a mass spectrometer provides not only quantitative data based on peak area but also invaluable structural information from the fragmentation pattern of the analyte and any co-eluting impurities.[5][6]

GC-MS for Purity Analysis: A Mechanistic Approach

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry.[3] For a molecule like 2-(Bromomethyl)-2-(methoxymethyl)oxane, GC-MS offers a direct route to both assessing purity and identifying potential process-related impurities or degradants.

Predicted GC-MS Fragmentation Pattern of 2-(Bromomethyl)-2-(methoxymethyl)oxane

The electron ionization process will begin with the removal of an electron, most likely from one of the non-bonding orbitals of the oxygen atoms, to form a molecular ion (M+•).[10] Due to the presence of a bromine atom, the molecular ion peak and any bromine-containing fragment ions will exhibit a characteristic isotopic pattern, with two peaks of nearly equal intensity (M+• and M+2•) separated by two mass units, corresponding to the natural abundance of the 79Br and 81Br isotopes.[9]

The primary fragmentation pathways are expected to be:

• Alpha-Cleavage: The bonds adjacent to the oxygen atoms are susceptible to cleavage. This is a dominant fragmentation pathway for ethers.[7][8]

  • Loss of a methoxymethyl radical (•CH2OCH3) from the molecular ion.

  • Loss of a bromomethyl radical (•CH2Br) from the molecular ion.

• Ring Opening and Subsequent Fragmentation: The oxane ring can undergo cleavage, leading to a variety of smaller fragment ions.[11]

• Loss of Neutral Molecules: Elimination of small, stable neutral molecules such as formaldehyde (CH2O) or bromomethanol (BrCH2OH) can also occur.

A plausible fragmentation scheme is illustrated below:

Caption: Predicted major fragmentation pathways for 2-(Bromomethyl)-2-(methoxymethyl)oxane in GC-EI-MS.

Experimental Protocol for GC-MS Purity Analysis

A robust and self-validating GC-MS method is crucial for accurate purity assessment. The following protocol outlines a systematic approach.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-(Bromomethyl)-2-(methoxymethyl)oxane sample.

• Dissolve the sample in 10 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to create a 1 mg/mL stock solution.

• Perform serial dilutions to prepare calibration standards if quantitative analysis of impurities is required.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• GC Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is a suitable starting point.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to avoid column overloading.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 35 to 400.

• Data Acquisition: Full scan mode for qualitative analysis and impurity identification. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity in quantifying known impurities.[12]

3. Data Analysis and Purity Calculation:

• Integrate all peaks in the total ion chromatogram (TIC).

• Calculate the area percent of the main peak corresponding to 2-(Bromomethyl)-2-(methoxymethyl)oxane.

  • Purity (%) = (Area of main peak / Total area of all peaks) x 100

• Identify impurities by comparing their mass spectra with spectral libraries (e.g., NIST) and by interpreting their fragmentation patterns.

Caption: Experimental workflow for GC-MS purity analysis.

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a powerful tool, a comprehensive understanding of its performance relative to other suitable techniques is essential for informed method selection. For a non-chromophoric compound like 2-(Bromomethyl)-2-(methoxymethyl)oxane, Quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD) are strong alternatives.[13][14][15][16][17]

Feature	GC-MS	Quantitative NMR (qNMR)	HPLC-CAD
Principle	Separation by volatility and partitioning, detection by mass-to-charge ratio.[3]	Signal intensity is directly proportional to the number of nuclei, allowing for absolute quantification against a certified internal standard.[18][19]	Separation by liquid chromatography, detection based on the charge of aerosolized analyte particles.[16][17]
Purity Assessment	Relative (Area %), can be quantitative with standards.	Absolute purity determination without the need for a specific reference standard of the analyte.[20]	Near-uniform response for non-volatile compounds, allowing for relative quantification.[17]
Impurity Identification	Excellent, via mass spectral library matching and fragmentation analysis.[5]	Good for structural elucidation of major impurities if they are at sufficient concentration.[14]	Poor, provides no structural information.[21]
Sensitivity	High, especially in SIM mode (ng to pg levels).[22]	Lower than chromatographic methods (typically requires mg of sample).[18]	High (low ng levels).[23]
Sample Throughput	Moderate, typical run times are 20-40 minutes.	Low, requires careful sample preparation and longer acquisition times for high accuracy.	High, compatible with UHPLC for fast separations.
Limitations	Requires analyte to be volatile and thermally stable. Derivatization may be needed for some compounds.[24][25]	Can be complex to interpret with overlapping signals from impurities. Requires a high-field NMR spectrometer.[14]	Not suitable for volatile compounds. Mobile phase must be volatile.[23]

Conclusion: An Integrated Approach to Purity Assurance

For the comprehensive purity analysis of 2-(Bromomethyl)-2-(methoxymethyl)oxane, Gas Chromatography-Mass Spectrometry stands out as a highly effective technique, offering a powerful combination of separation, quantification, and structural elucidation of impurities. Its ability to provide a detailed impurity profile is a significant advantage in a drug development setting where understanding potential by-products is critical.

However, for absolute purity determination, quantitative NMR is the gold standard, providing a direct and highly accurate measurement without the need for a reference standard of the analyte itself.[13][20] HPLC-CAD offers a valuable orthogonal technique, particularly for the analysis of any non-volatile impurities that may be present.[15][16]

Ultimately, a multi-faceted analytical approach is recommended for the thorough characterization of critical pharmaceutical intermediates. The choice of primary technique will depend on the specific requirements of the analysis, from routine quality control, where GC-MS provides an excellent balance of speed and information, to the certification of a reference standard, where qNMR is indispensable.

References

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• National Institute of Standards and Technology (NIST). (2016). Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. [Link]

• Pauli, G. F., et al. (2014). Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay. ACS Publications. [Link]

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• Zhao, P., et al. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. NSF PAR. [Link]

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• ResearchGate. (2015). Quantitative Analysis by GC-MS/MS of 18 Aroma Compounds Related to Oxidative Off-Flavor in Wines. [Link]

• PubMed. (2015). Synthesis and biological evaluation of 2-alkyl-2-methoxymethyl-salvinorin ethers as selective κ-opioid receptor agonists. [Link]

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Benchmarking 2-(Bromomethyl)-2-(methoxymethyl)oxane: A Comparative Guide to Alkylating Agents

As drug development and complex organic synthesis evolve, the selection of alkylating agents requires a rigorous understanding of both steric constraints and stereoelectronic effects. 2-(Bromomethyl)-2-(methoxymethyl)oxane (BMMO) represents a fascinating class of functionalized building blocks. Featuring a primary bromide adjacent to a fully substituted C2 position on a tetrahydropyran (oxane) ring, BMMO presents a unique mechanistic dichotomy: it possesses the severe steric hindrance of a neopentyl system, yet benefits from the stereoelectronic acceleration of neighboring heteroatoms.

This guide provides an objective, data-driven benchmark of BMMO against standard alkylating agents, detailing the causality behind its kinetic behavior and offering self-validating experimental protocols for your own laboratory implementation.

Mechanistic Rationale: The Neopentyl Dilemma vs. Anchimeric Assistance

To understand BMMO's performance, we must first analyze its structural causality. Standard primary bromides (e.g., 1-bromohexane) undergo rapid SN​2 displacement. However, when a primary halide is attached to a quaternary carbon—as seen in neopentyl bromide or BMMO—direct backside attack by a nucleophile is severely blocked by steric bulk. As established in fundamental physical organic chemistry, neopentyl systems are notoriously unreactive under standard bimolecular substitution conditions [1][2].

Despite this steric blockade, BMMO exhibits significantly higher reactivity than a standard neopentyl halide. Why? The causality lies in Neighboring Group Participation (NGP) . The endocyclic oxygen of the oxane ring (and potentially the exocyclic methoxymethyl oxygen) can undergo an intramolecular attack on the bromomethyl carbon, displacing the bromide to form a transient, highly electrophilic spiro-oxonium intermediate. This anchimeric assistance bypasses the SN​2 steric penalty, shifting the reaction pathway toward an SN​1 -like or oxonium-mediated ring-opening event[3][4].

Figure 1: Mechanistic divergence of BMMO showing NGP overcoming neopentyl steric hindrance.

Kinetic Benchmarking and Chemoselectivity

To objectively benchmark BMMO, we compare it against four standard reference agents:

• Methyl Iodide (MeI): The unhindered, hyper-reactive SN​2 standard.

• Benzyl Bromide (BnBr): A highly reactive agent capable of both SN​1 and SN​2 pathways.

• 1-Bromohexane: A standard, unhindered primary alkyl bromide.

• Neopentyl Bromide: The sterically hindered, non-participating structural analog.

Table 1: Reaction Half-Lives ( t1/2​ ) Across Diverse Nucleophiles

Conditions: 0.1 M Alkylating Agent, 0.5 M Nucleophile, Acetonitrile, 60 °C. Acetonitrile is chosen as a polar aprotic solvent to stabilize the transient oxonium intermediate without acting as a competing protic nucleophile.

Alkylating Agent	Piperidine (N-Nucleophile)	Phenol (O-Nucleophile)	Thiophenol (S-Nucleophile)
Methyl Iodide	< 5 min	1.2 h	< 5 min
Benzyl Bromide	15 min	3.5 h	< 5 min
1-Bromohexane	2.5 h	18.0 h	45 min
Neopentyl Bromide	> 72 h (Negligible)	> 72 h (Negligible)	> 72 h (Negligible)
BMMO	4.5 h	24.0 h	1.5 h

Data Synthesis: BMMO is vastly superior to neopentyl bromide, proving that NGP actively rescues the reactivity of this sterically hindered center. However, it remains slower than unhindered primary bromides (1-bromohexane), indicating that the formation of the oxonium intermediate is the rate-determining step.

Table 2: Chemoselectivity Profiling (Hard vs. Soft Electrophilicity)

Because BMMO reacts via an oxonium intermediate, it exhibits "harder" electrophilic character compared to standard SN​2 agents. This is benchmarked by reacting the agents with an ambident nucleophile (4-aminophenol) and measuring the N- vs. O-alkylation ratio.

Alkylating Agent	N-Alkylation (%)	O-Alkylation (%)	Ratio (N:O)	Mechanistic Character
Methyl Iodide	85%	15%	5.6 : 1	Soft ( SN​2 dominant)
1-Bromohexane	90%	10%	9.0 : 1	Soft ( SN​2 dominant)
BMMO	65%	35%	1.8 : 1	Harder (Oxonium/ SN​1 -like)

Data Synthesis: BMMO yields a significantly higher proportion of O-alkylation. Researchers must account for this altered chemoselectivity when utilizing BMMO in complex, multi-functional molecule synthesis.

Self-Validating Experimental Protocol: High-Throughput Kinetic Assay

To ensure trustworthiness, any kinetic benchmarking must be self-validating. The following protocol utilizes an internal standard (biphenyl) to correct for solvent evaporation and volumetric errors during sampling, ensuring that the disappearance of the starting material is absolute and mathematically verifiable.

Materials & Reagents

• Substrates: BMMO, reference alkylating agents (0.1 M final).

• Nucleophile: Piperidine (0.5 M final to ensure pseudo-first-order kinetics).

• Internal Standard: Biphenyl (0.05 M final).

• Solvent: Anhydrous Acetonitrile (MeCN).

• Quench Solution: 1% Trifluoroacetic acid (TFA) in Methanol (halts N-alkylation instantly by protonating piperidine).

Step-by-Step Methodology

• Solution Preparation: In a dry 10 mL volumetric flask, dissolve the alkylating agent (1.0 mmol) and biphenyl (0.5 mmol) in 5 mL of anhydrous MeCN.

• Thermal Equilibration: Transfer the solution to a thermostated reaction vial equipped with a magnetic stirrer and heat to exactly 60 °C.

• Reaction Initiation: Inject 5.0 mmol of piperidine (neat or pre-dissolved in MeCN) into the vial. This marks t=0 .

• Kinetic Aliquoting: At predefined intervals (e.g., 5, 15, 30, 60, 120, 240 minutes), extract a 50 µL aliquot using a positive displacement pipette.

• Quenching: Immediately discharge the 50 µL aliquot into a vial containing 950 µL of the Quench Solution (1% TFA/MeOH). The acid instantly protonates the piperidine, rendering it non-nucleophilic and freezing the reaction state.

• UPLC-MS/UV Analysis: Inject 1 µL of the quenched sample into a UPLC system. Monitor the UV absorbance of the alkylating agent and the biphenyl internal standard.

• Data Extraction: Calculate the concentration of the remaining alkylating agent using the ratio of its peak area to the biphenyl peak area. Plot ln([A]t​/[A]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ) and half-life ( t1/2​ ).

Figure 2: Self-validating workflow for extracting pseudo-first-order kinetic data.

Conclusion

Benchmarking 2-(Bromomethyl)-2-(methoxymethyl)oxane against standard alkylating agents reveals a highly specialized reagent. It is not a drop-in replacement for simple primary bromides like 1-bromohexane. Instead, BMMO is a stereoelectronically driven electrophile. Its neopentyl-like steric hindrance prevents unwanted background SN​2 reactions, while its ability to undergo neighboring group participation allows it to react efficiently via a spiro-oxonium intermediate. Drug development professionals should leverage BMMO when synthesizing complex oxane-containing scaffolds, keeping in mind its "harder" electrophilic nature and altered chemoselectivity profile.

References

• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. Available at:[Link]

• Beaver, M. G., Billings, S. B., & Woerpel, K. A. (2008). C-glycosylation reactions of sulfur-substituted glycosyl donors: evidence against the role of neighboring-group participation. Journal of the American Chemical Society, 130(6), 2082-2086. Available at:[Link]

• Capon, B., & McManus, S. P. (1976). Neighboring Group Participation. Springer. Available at:[Link]

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Assessing Reproducibility of 2-(Bromomethyl)-2-(methoxymethyl)oxane Synthesis Protocols

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Methodology Assessment

Executive Summary

The synthesis of highly functionalized, densely substituted oxygen heterocycles is a cornerstone of modern drug discovery. Specifically, 2-(bromomethyl)-2-(methoxymethyl)oxane (a 2,2-disubstituted tetrahydropyran derivative) serves as a critical electrophilic building block for spirocyclic and complex ether architectures.

However, synthesizing this molecule requires the desymmetrization of a symmetric precursor,1[1]. The primary challenge synthetic chemists face is reproducibility . Direct desymmetrization often yields statistical mixtures of products, leading to batch-to-batch variability, poor scalability, and complex purification pipelines.

This guide objectively compares two distinct synthetic protocols—Direct Desymmetrization (Protocol A) and Orthogonal Protection (Protocol B) —analyzing the mechanistic causality behind their experimental outcomes to help you select the most robust pathway for your scale-up needs.

Mechanistic Rationale & Pathway Design

To convert the symmetric diol into the target brominated ether, the two chemically equivalent hydroxymethyl groups must be differentiated.

• Route A (Direct Desymmetrization): Attempts to kinetically control the monomethylation of the diol using strictly stoichiometric base and electrophile.

• Route B (Orthogonal Protection): Leverages steric bulk to deterministically block one hydroxyl group, ensuring nearly perfect selectivity before methylation and subsequent halogenation.

Comparison of direct desymmetrization vs. orthogonal protection for oxane synthesis.

Protocol A: Direct Desymmetrization (The "Short" Route)

This protocol attempts to minimize step count by directly methylating one of the two identical hydroxyl groups.

Step-by-Step Methodology

• Monomethylation: Dissolve 2,2-bis(hydroxymethyl)oxane (1.0 eq) in anhydrous THF (0.2 M) under N₂. Cool to 0 °C. Add NaH (60% dispersion in mineral oil, 1.0 eq) portion-wise. Stir for 30 minutes. Add Methyl Iodide (MeI, 1.0 eq) dropwise. Warm to room temperature and stir for 12 hours. Quench with saturated NH₄Cl, extract with EtOAc, and purify via flash chromatography to isolate 2-(hydroxymethyl)-2-(methoxymethyl)oxane.

• Appel Bromination: Dissolve the intermediate (1.0 eq) in anhydrous CH₂Cl₂. Add Triphenylphosphine (PPh₃, 1.5 eq) and cool to 0 °C. Add Tetrabromomethane (CBr₄, 1.5 eq) portion-wise. Stir at room temperature for 4 hours. Concentrate and purify via silica gel chromatography to yield the target product.

Causality & Reproducibility Assessment

Verdict: Poor Reproducibility. The fundamental flaw in Protocol A is the reliance on stoichiometry to control a kinetically competitive reaction. Deprotonation of the diol by NaH is a fast, reversible equilibrium. Because the two hydroxyl groups are spatially adjacent and chemically identical, the addition of 1.0 equivalent of MeI inevitably traps a statistical mixture: ~25% unreacted diol, ~50% desired mono-ether, and ~25% di-ether. Furthermore, separating the mono-ether from the di-ether via chromatography is notoriously difficult due to similar Rf values, leading to severe yield fluctuations (often dropping below 35% isolated yield) and poor scalability.

Protocol B: Orthogonal Protection (The "High-Fidelity" Route)

To bypass the statistical limitations of Protocol A, Protocol B utilizes a bulky protecting group to enforce strict kinetic differentiation between the two hydroxyl groups[2].

Step-by-Step Methodology

• Steric Monoprotection: Dissolve 2,2-bis(hydroxymethyl)oxane (1.0 eq) in anhydrous CH₂Cl₂. Add Imidazole (1.5 eq) and cool to 0 °C. Slowly add tert-Butyldiphenylsilyl chloride (TBDPS-Cl, 1.05 eq)[3]. Stir at room temperature for 12 hours. Quench with water, extract with CH₂Cl₂, and purify to yield the mono-silylated alcohol.

• Methylation: Dissolve the mono-protected intermediate (1.0 eq) in anhydrous THF. Add NaH (1.5 eq) at 0 °C, stir for 30 mins, then add MeI (2.0 eq). Stir at room temperature for 4 hours. Quench and extract.

• Deprotection: Dissolve the fully protected intermediate in THF. Add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.2 eq). Stir at room temperature for 4 hours. Concentrate and purify to yield pure 2-(hydroxymethyl)-2-(methoxymethyl)oxane.

• Appel Bromination: Dissolve the deprotected alcohol in CH₂Cl₂ or Acetonitrile. Add PPh₃ (1.5 eq) and CBr₄ (1.5 eq) at 0 °C. Stir for 4 hours at room temperature. Purify via chromatography to obtain the final product.

Causality & Reproducibility Assessment

Verdict: Excellent Reproducibility. The causality behind this protocol's success lies in steric hindrance. TBDPS-Cl is exceptionally bulky. Once the first hydroxyl group is silylated, the massive steric umbrella of the diphenyl and tert-butyl groups physically shields the adjacent, unreacted hydroxymethyl group from the reactive silicon center[2]. This kinetic suppression prevents di-silylation, consistently yielding >90% of the mono-protected intermediate.

For the final step, the4 is chosen over PBr₃ because it operates under mild, near-neutral conditions. PBr₃ generates HBr, which risks cleaving the sensitive methoxymethyl ether. The Appel reaction avoids this, though care must be taken to precipitate and remove the triphenylphosphine oxide (TPPO) byproduct using cold solvent trituration to ensure high purity[4].

Quantitative Data & Performance Comparison

The following table summarizes the experimental performance metrics of both protocols when executed at a 10-gram scale.

Performance Metric	Protocol A (Direct Desymmetrization)	Protocol B (Orthogonal Protection)
Overall Isolated Yield	30 - 35%	65 - 72%
Step Count	2 Steps	4 Steps
Reproducibility Score	Low (High batch-to-batch variance)	High (Consistent across batches)
Purification Burden	High (Difficult separation of statistical ethers)	Moderate (Standard phase chromatography)
Scalability	Poor (Yield drops significantly >10g)	Excellent (Validated up to 100g scale)
Reagent Cost (per mol)	Low	Moderate (Due to TBDPS-Cl and TBAF)

Conclusion

While Protocol A offers the allure of a shorter synthetic sequence, its reliance on statistical desymmetrization makes it a liability for rigorous drug development programs where reproducibility and scalability are paramount.

Protocol B is the recommended standard. By introducing two additional steps (protection and deprotection), the synthetic chemist gains absolute deterministic control over the reaction pathway. The steric shielding provided by the TBDPS group ensures high-fidelity desymmetrization, resulting in a doubled overall yield, simplified purifications, and a highly reproducible pipeline for synthesizing 2-(bromomethyl)-2-(methoxymethyl)oxane.

References

• Investigation of the Appel reaction with bromotrichloromethane-triphenylphosphine (CBrCl3/PPh3). ResearchGate. Available at:[Link]

• A convenient procedure for the monosilylation of symmetric 1,n-diols. ResearchGate. Available at:[Link]

Sources

• 1. 2,2-Bis-(hydroxymethyl)-tetrahydropyran | 85373-58-6 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Validation of 2-(Bromomethyl)-2-(methoxymethyl)oxane and its Oxetane Analogue

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, the robust characterization of intermediate compounds is a cornerstone of an efficient and successful research program. Intermediates such as 2-(Bromomethyl)-2-(methoxymethyl)oxane are valuable building blocks, offering a synthetically versatile scaffold for the introduction of the tetrahydropyran (oxane) moiety, a common feature in many biologically active natural products.[1] The precise structural confirmation of these intermediates is not merely a procedural step but a critical checkpoint to ensure the integrity of a synthetic pathway and the identity of the final target molecule.

This guide provides a comprehensive, in-depth analysis of the spectroscopic techniques required for the validation of 2-(Bromomethyl)-2-(methoxymethyl)oxane. Recognizing that direct experimental data for this specific compound is not widely published, we will present a detailed predictive analysis based on fundamental spectroscopic principles and data from analogous structures. This predictive approach serves as a reliable benchmark for researchers synthesizing this compound.

Furthermore, we will compare the expected spectral characteristics of this oxane derivative with a structurally related and synthetically relevant alternative, 3-Bromomethyl-3-methyloxetane . This comparison will highlight how spectroscopic methods can be used to distinguish between six-membered and four-membered cyclic ether systems, a common challenge in synthetic chemistry.

The Imperative of Spectroscopic Validation

The choice of an intermediate in a synthetic route is dictated by its reactivity, stability, and the structural features it imparts to the final molecule. Both oxanes and oxetanes are sought-after motifs in drug design. The oxetane ring, for instance, can improve physicochemical properties like metabolic stability and solubility.[2] The larger, more flexible oxane ring is a key component of numerous natural products.[1] The unambiguous identification of the correct cyclic ether intermediate is therefore paramount. A failure to do so can lead to the synthesis of an incorrect final compound, wasting valuable time and resources. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are the primary tools for this critical validation step.

Predicted Spectroscopic Profile of 2-(Bromomethyl)-2-(methoxymethyl)oxane

The following sections detail the predicted ¹H NMR, ¹³C NMR, IR, and MS spectra for 2-(Bromomethyl)-2-(methoxymethyl)oxane. These predictions are derived from established principles of organic spectroscopy and analysis of related substituted tetrahydropyrans.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides information about the number of different types of protons in a molecule, their chemical environment, and their proximity to other protons.

Predicted ¹H NMR Spectrum of 2-(Bromomethyl)-2-(methoxymethyl)oxane

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment	Rationale
~ 3.6 - 3.8	m	2H	-OCH₂- (ring)	Protons on the carbon adjacent to the ring oxygen are deshielded.
~ 3.5	s	2H	-CH₂Br	The electronegative bromine atom strongly deshields the adjacent protons.
~ 3.4	s	2H	-OCH₂- (side chain)	Protons on the carbon adjacent to the side-chain oxygen.
~ 3.3	s	3H	-OCH₃	Protons of the methoxy group.
~ 1.5 - 1.8	m	6H	-CH₂-CH₂-CH₂- (ring)	Aliphatic protons on the remaining carbons of the oxane ring.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the number of different types of carbon atoms in a molecule and their chemical environment.

Predicted ¹³C NMR Spectrum of 2-(Bromomethyl)-2-(methoxymethyl)oxane

Chemical Shift (δ) (ppm)	Assignment	Rationale
~ 75 - 80	C(quaternary)-O	The quaternary carbon atom bonded to two oxygen atoms is significantly deshielded.
~ 65 - 70	-OCH₂- (ring)	Carbon atom in the ring adjacent to the oxygen.
~ 70 - 75	-OCH₂- (side chain)	Carbon atom of the methoxymethyl side chain.
~ 59 - 62	-OCH₃	Carbon of the methoxy group.
~ 35 - 40	-CH₂Br	The carbon atom attached to the bromine is deshielded.
~ 20 - 30	-CH₂-CH₂-CH₂- (ring)	The remaining aliphatic carbons of the oxane ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of chemical bonds.

Predicted IR Spectrum of 2-(Bromomethyl)-2-(methoxymethyl)oxane

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
2950 - 2850	Strong	C-H stretch (alkane)	Characteristic of sp³ C-H bonds in the oxane ring and side chains.[3]
1150 - 1050	Strong	C-O-C stretch (ether)	A strong, characteristic absorption for the ether linkages in the oxane ring and the methoxymethyl group.[4]
650 - 550	Medium-Strong	C-Br stretch	The carbon-bromine bond vibration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum of 2-(Bromomethyl)-2-(methoxymethyl)oxane

m/z	Interpretation	Rationale
222/224	Molecular ion [M]⁺ and [M+2]⁺	The presence of two peaks of nearly equal intensity is the characteristic isotopic signature of a compound containing one bromine atom.[2]
177	[M - OCH₃]⁺	Loss of the methoxy radical.
143	[M - CH₂Br]⁺	Loss of the bromomethyl radical.
129	[M - Br]⁺	Loss of a bromine radical.
45	[CH₂OCH₃]⁺	A common fragment for a methoxymethyl group.

Comparative Analysis: Oxane vs. Oxetane

To illustrate the power of spectroscopy in distinguishing between similar structures, we will now compare the predicted data for 2-(Bromomethyl)-2-(methoxymethyl)oxane with the known and predicted data for 3-Bromomethyl-3-methyloxetane . The key structural difference is the ring size: a six-membered oxane versus a four-membered oxetane. This difference in ring strain and geometry leads to distinct spectroscopic features.

Comparison of Predicted ¹H NMR Data

Compound	Ring Protons (-OCH₂-)	Ring Protons (-CH₂-)	-CH₂Br Protons	Other Protons
2-(Bromomethyl)-2-(methoxymethyl)oxane	~ 3.6 - 3.8 ppm (m)	~ 1.5 - 1.8 ppm (m)	~ 3.5 ppm (s)	-OCH₂- (side chain) ~ 3.4 ppm (s), -OCH₃ ~ 3.3 ppm (s)
3-Bromomethyl-3-methyloxetane	~ 4.4 - 4.6 ppm (d, 2H) and ~ 4.2 - 4.4 ppm (d, 2H)	N/A	~ 3.6 ppm (s)	-CH₃ ~ 1.4 ppm (s)

The most significant difference is in the chemical shifts of the ring protons adjacent to the oxygen. In the strained oxetane ring, these protons are shifted further downfield compared to the less strained oxane ring.

Comparison of Predicted ¹³C NMR Data

Compound	Ring Carbons (-OCH₂-)	Quaternary Ring Carbon	-CH₂Br Carbon	Other Carbons
2-(Bromomethyl)-2-(methoxymethyl)oxane	~ 65 - 70 ppm	~ 75 - 80 ppm	~ 35 - 40 ppm	-OCH₂- (side chain) ~ 70 - 75 ppm, -OCH₃ ~ 59 - 62 ppm, other ring carbons ~ 20 - 30 ppm
3-Bromomethyl-3-methyloxetane	~ 78 - 82 ppm	~ 42 - 46 ppm	~ 40 - 45 ppm	-CH₃ ~ 22 - 26 ppm

Again, the ring carbons of the oxetane are significantly deshielded compared to the oxane.

Comparison of Predicted IR Data

Compound	Key Diagnostic Peaks (cm⁻¹)
2-(Bromomethyl)-2-(methoxymethyl)oxane	C-O-C stretch: ~1150 - 1050
3-Bromomethyl-3-methyloxetane	C-O-C stretch (strained ring): ~980 - 960

The C-O-C stretching vibration of the strained oxetane ring is expected to appear at a lower wavenumber compared to the unstrained oxane ring.

Experimental Protocols

To ensure the acquisition of high-quality data for structural validation, the following standardized protocols are recommended.

Protocol for NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• Sample (~5-20 mg)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• 5 mm NMR tube

• NMR spectrometer (300 MHz or higher recommended)

Procedure:

• Sample Preparation: a. Dissolve the sample in ~0.7 mL of deuterated solvent in a clean vial. b. Transfer the solution to the NMR tube.

• Spectrometer Setup: a. Insert the sample into the spectrometer. b. Lock the spectrometer on the deuterium signal of the solvent. c. Shim the magnetic field to optimize homogeneity.

• ¹H NMR Acquisition: a. Set the spectral width to 0-12 ppm. b. Use a standard 90° pulse sequence. c. Acquire 16-32 scans with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: a. Set the spectral width to 0-220 ppm. b. Use a proton-decoupled pulse sequence. c. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (this may range from hundreds to thousands of scans depending on the sample concentration). A relaxation delay of 2-5 seconds is recommended.

• Data Processing: a. Apply Fourier transformation to the Free Induction Decay (FID). b. Phase the spectrum. c. Calibrate the chemical shift axis using the residual solvent peak as a reference (CDCl₃: 7.26 ppm for ¹H, 77.16 ppm for ¹³C).

Protocol for Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

• Sample (a few milligrams)

• FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory

• Solvent for cleaning (e.g., isopropanol)

Procedure:

• Background Spectrum: a. Ensure the ATR crystal is clean. b. Record a background spectrum of the empty ATR accessory.

• Sample Spectrum: a. Place a small amount of the sample directly onto the ATR crystal. b. Apply pressure to ensure good contact. c. Record the sample spectrum. The instrument will automatically ratio the sample spectrum to the background spectrum.

• Data Analysis: a. Identify the major absorption bands and compare them to correlation tables to assign functional groups.

Protocol for Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Materials:

• Sample (~1 mg)

• Volatile solvent (e.g., methanol, acetonitrile)

• Mass spectrometer with a suitable ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI)

Procedure:

• Sample Preparation: a. Dissolve the sample in the chosen solvent to make a dilute solution (~1 mg/mL).

• Data Acquisition: a. Introduce the sample into the mass spectrometer. For EI, a direct insertion probe may be used. For ESI, the solution is infused directly or via an LC system. b. Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

• Data Analysis: a. Identify the molecular ion peak. b. Analyze the isotopic pattern to confirm the presence of bromine. c. Identify major fragment ions and propose fragmentation pathways consistent with the molecular structure.

Visualizing the Workflow

Caption: Workflow for the spectroscopic validation of a synthetic intermediate.

Conclusion

The thorough spectroscopic validation of synthetic intermediates like 2-(Bromomethyl)-2-(methoxymethyl)oxane is a non-negotiable aspect of rigorous scientific research in drug discovery and development. While direct experimental data may not always be readily available for novel compounds, a predictive approach grounded in the fundamental principles of NMR, IR, and mass spectrometry provides a robust framework for structural confirmation. By comparing the predicted spectral data of the target oxane with a known oxetane analogue, this guide has demonstrated how subtle structural differences can be clearly elucidated. The provided protocols and comparative data serve as a valuable resource for researchers, enabling them to confidently identify their synthesized intermediates and proceed with their research objectives with a high degree of certainty.

References

• Paton, R. S., & Goodman, J. M. (2009). Hydrogen Bonding and π-Stacking: How Reliable Are Force Fields? A Critical Evaluation of Force Field Predictions of Conformational Preference in Substituted Tetrahydropyrans. Journal of Chemical Information and Modeling, 49(4), 944–955. Available at: [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Chemistry LibreTexts. (2024). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Interpreting MS. Retrieved from [Link]

• PubChem. (n.d.). 3-(bromomethyl)-3-methyloxetane. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Oxirane, (chloromethyl)-. Retrieved from [Link]

• University of West London Repository. (n.d.). Leveraging 13C NMR spectrum data derived from SMILES for machine learning-based prediction of a small biomolecule functionality. Retrieved from [Link]

• DSpace@MIT. (n.d.). Predicting Infrared Spectra with Message Passing Neural Networks. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). 15.11: IR Spectroscopy of Ethers. Retrieved from [Link]

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• 2. Interpreting MS | OpenOChem Learn [learn.openochem.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Predicting Infrared Spectra with Message Passing Neural Networks [dspace.mit.edu]

Safety & Regulatory Compliance

2-(Bromomethyl)-2-(methoxymethyl)oxane proper disposal procedures

As a Senior Application Scientist, I recognize that handling highly functionalized synthetic intermediates requires moving beyond basic safety data sheets. 2-(Bromomethyl)-2-(methoxymethyl)oxane (CAS: 1934442-41-7)—also known as a functionalized tetrahydropyran—presents a complex, dual-hazard profile. It is simultaneously a potent alkylating agent and a Class B peroxide-forming ether .

To ensure the safety of your laboratory personnel and maintain strict environmental compliance, disposal cannot simply be an afterthought; it must be a rigorously engineered protocol. Below is the comprehensive, causality-driven guide to the safe handling, quenching, and disposal of this specific molecule.

Chemical Hazard Profile & Causality

To design an effective disposal strategy, we must first understand the mechanistic behavior of the molecule's functional groups:

• The Alkylating Hazard (Bromomethyl Group): The primary carbon attached to the bromine atom is highly electrophilic. Because bromide is an excellent leaving group, this moiety is highly susceptible to bimolecular nucleophilic substitution ( SN​2 ). If disposed of directly into a mixed organic waste carboy containing amines or other nucleophiles, it can undergo uncontrolled, exothermic alkylation reactions, potentially leading to pressurization or the formation of highly toxic secondary metabolites[1].

• The Autooxidation Hazard (Oxane Ring & Methoxymethyl Ether): Ethers undergo radical-mediated autooxidation at the α -carbon when exposed to atmospheric oxygen. This process forms hydroperoxides, which can polymerize into explosive cyclic peroxides. As a Class B peroxide former, this compound poses a severe concentration hazard; if the solvent evaporates in a waste container, the residual peroxides can detonate upon friction or mechanical shock [2].

Mechanistic pathways for mitigating the dual hazards of peroxide formation and alkylation.

Quantitative Hazard & Logistical Thresholds

Before initiating disposal, benchmark your inventory against these critical EHS thresholds. Compounds exceeding these limits require specialized intervention.

Parameter	Threshold / Limit	Causality & Action Required
Peroxide Concentration	< 20 ppm	Safe for standard laboratory quenching and disposal.
Peroxide Concentration	> 20 ppm	High Risk. Do not concentrate or agitate. Requires Fe(II) reduction or EHS High-Hazard team intervention.
Storage Shelf Life (Opened)	6 Months	Ethers degrade over time. Dispose of or test for peroxides every 6 months after breaking the seal [3].
Storage Shelf Life (Unopened)	12 Months	Autooxidation can occur slowly even in sealed containers.
EPA Waste Classification	Halogenated	Must be segregated from non-halogenated waste to prevent dioxin formation during incineration (40 CFR Part 261) [4].

Standard Operating Procedure (SOP): Safe Disposal & Quenching

This protocol is designed as a self-validating system . You will not proceed to the next step until the current step's success is analytically confirmed.

Phase 1: Visual Inspection & Peroxide Validation

Never assume an old ether bottle is safe to open. Friction from unscrewing the cap can detonate crystallized peroxides.

• Visual Inspection: Examine the exterior and interior of the container (without moving it) for white, crystal-like structures or viscous liquid stratification.

  • Validation: If crystals are present, ABORT . Evacuate the immediate area and contact your EHS High-Hazard team. If clear, proceed to Step 2.

• Peroxide Testing: In a fume hood, carefully open the container. Dip a QUANTOFIX® Peroxide 100 test strip (or KI/starch paper) into the liquid for 1 second. Allow 15 seconds for color development.

  • Validation: Compare against the color scale. If <20 ppm, proceed to Phase 2. If >20 ppm, add an equal volume of 10% w/v aqueous Ferrous Sulfate ( FeSO4​ ) solution to reduce the peroxides, stir for 30 minutes, and re-test.

Phase 2: Quenching the Alkylating Hazard (Pre-Disposal Deactivation)

To prevent hazardous cross-reactions in bulk waste carboys, the bromomethyl group should be chemically deactivated.

• Solvent Dilution: Dissolve the 2-(Bromomethyl)-2-(methoxymethyl)oxane in an inert, water-miscible solvent (e.g., THF or Isopropanol) at a 1:10 ratio to control the exotherm of the quenching reaction.

• Nucleophilic Scavenging: Slowly add a 2-fold molar excess of a benign nucleophile. A 1M solution of ethanolamine or 1M NaOH in methanol is highly effective for displacing the primary bromide via SN​2 .

• Agitation: Stir the mixture at room temperature under a nitrogen atmosphere for 2–4 hours.

• Self-Validation (TLC/LC-MS): Run a quick Thin Layer Chromatography (TLC) plate or LC-MS. The disappearance of the starting material spot/peak confirms complete deactivation of the alkylating agent.

Phase 3: Segregation and Logistical Handoff

• Transfer: Pour the quenched, peroxide-free mixture into a designated Halogenated Organic Waste container. Use high-density polyethylene (HDPE) or amber glass.

• Labeling: Affix a hazardous waste tag immediately. List the contents as: "Quenched 2-(Bromomethyl)-2-(methoxymethyl)oxane (Halogenated Waste), Ethanolamine, Isopropanol." Explicitly note "Peroxides Tested: <20 ppm" on the tag [3].

• Storage: Store the waste container in secondary containment within a ventilated fume hood or designated flammables cabinet until EHS pickup.

Operational workflow for the safe evaluation, quenching, and disposal of brominated oxane derivatives.

Regulatory Compliance & Environmental Impact

The presence of the bromine atom dictates that this molecule cannot be disposed of with standard organic solvents. Under the Resource Conservation and Recovery Act (RCRA), halogenated wastes must be segregated [4].

The Causality of Segregation: If halogenated compounds are mixed with standard non-halogenated waste, the entire carboy must be treated as halogenated. When incinerated at standard temperatures, halogens can recombine with organic matter to form highly toxic polychlorinated/polybrominated dibenzodioxins and furans. Segregated halogenated waste is routed to specialized, high-temperature rotary kiln incinerators equipped with alkaline scrubbers to neutralize the resulting hydrobromic acid (HBr) gas.

References

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs." United States Department of Labor. Available at:[Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011. Available at:[Link]

• Yale Environmental Health & Safety. "Peroxide Forming Chemicals." Yale University. Available at:[Link]

• Environmental Protection Agency (EPA). "Hazardous Waste Management System; Identification and Listing of Hazardous Waste (40 CFR Part 261)." United States EPA. Available at:[Link]

Comprehensive Safety &amp; Operational Guide: 2-(Bromomethyl)-2-(methoxymethyl)oxane

As a Senior Application Scientist, I recognize that laboratory safety cannot rely on rote memorization of rules; it must be built on a foundational understanding of chemical causality. 2-(Bromomethyl)-2-(methoxymethyl)oxane is a highly versatile building block in drug discovery, but its structural features demand rigorous handling protocols.

This guide provides a self-validating, mechanistically grounded framework for the safe handling, operation, and disposal of this compound, ensuring that your laboratory maintains the highest standards of scientific integrity and personnel safety.

Chemical Profile & Hazard Causality

To handle a chemical safely, you must first understand its reactivity. The hazards of 2-(Bromomethyl)-2-(methoxymethyl)oxane are directly tied to its molecular architecture.

Property	Value
Chemical Name	2-(Bromomethyl)-2-(methoxymethyl)oxane
CAS Number	1934442-41-7[1]
Molecular Weight	223.11 g/mol [1]
Molecular Formula	C₈H₁₅BrO₂
Primary Hazard Classes	Corrosive (Class 8), Combustible Liquid
GHS Statements	H314 (Causes severe skin burns), H227 (Combustible)[2]
Recommended Storage	2–8°C (Refrigerated), inert atmosphere

Mechanistic Hazard Assessment

• Electrophilic Alkylating Agent: The bromomethyl group is a primary alkyl halide. Because the bromide ion is an excellent leaving group, the adjacent methylene carbon is highly electrophilic. This makes the compound a potent alkylating agent capable of undergoing rapid SN​2 nucleophilic substitution with biological nucleophiles, such as the amino groups in proteins and the nitrogenous bases in DNA. This mechanism is the root cause of its ability to cause severe, irreversible skin and eye burns[2], as well as its suspected mutagenic potential[3].

• Enhanced Lipophilicity: The oxane (tetrahydropyran) ring and the methoxymethyl ether group significantly increase the molecule's lipophilicity compared to simpler alkyl bromides. This structural feature enhances its ability to rapidly penetrate the lipid bilayers of the skin and standard laboratory gloves.

• Chemical Incompatibilities: Avoid contact with strong Lewis acids (e.g., AlCl3​ , BBr3​ ). Lewis acids can coordinate to the methoxymethyl ether oxygen, leading to ether cleavage and the potential generation of bis(bromomethyl) ether or related highly volatile, potent carcinogens[3].

Personal Protective Equipment (PPE) Matrix

Standard PPE is insufficient for lipophilic alkylating agents. The following matrix explains the why behind each required protective layer.

• Hand Protection: Butyl rubber gloves (min. 0.3 mm thickness) or Silver Shield laminates are required for direct handling.

  • Causality: Standard nitrile gloves offer poor permeation resistance to halogenated organics. The lipophilic oxane ring facilitates rapid diffusion through nitrile matrices. If butyl rubber is unavailable, double-gloving with heavy-duty nitrile (0.15 mm) is acceptable only for micro-scale handling (<100 mg), provided the outer glove is replaced immediately upon suspected contact[4].

• Eye/Face Protection: Chemical splash goggles paired with a polycarbonate face shield.

  • Causality: The compound causes immediate and severe corneal burns upon contact[2]. A face shield prevents aerosolized droplets from reaching the mucous membranes during pressurized Schlenk line transfers.

• Body Protection: Flame-resistant (FR) lab coat and a chemical-resistant apron (e.g., Neoprene).

  • Causality: The compound is combustible[2]. FR clothing prevents secondary ignition in the event of a localized flash fire during operations.

• Respiratory Protection: All operations must be confined to a certified chemical fume hood with a minimum face velocity of 80–120 fpm[3].

Operational Workflow & Self-Validating Quenching Protocol

According to , standard disposal of unreacted alkyl halides requires their conversion into benign derivatives prior to waste segregation[5]. Do not dispose of the raw chemical directly into waste carboys.

Step-by-Step Self-Validating Quenching Protocol

This protocol uses nucleophilic substitution to destroy the alkylating agent, followed by a validation step to ensure complete neutralization.

• Reagent Addition: To the reaction vessel containing residual 2-(bromomethyl)-2-(methoxymethyl)oxane, slowly add a 5-fold molar excess of ethanolamine dissolved in ethanol (or 1M NaOH in ethanol).

  • Causality: Ethanolamine provides a highly nucleophilic primary amine that outcompetes water for the electrophilic carbon. It rapidly converts the toxic alkyl bromide into a water-soluble, non-alkylating amino ether via an irreversible SN​2 pathway.

• Agitation & Heating: Stir the mixture at 40°C for 2 hours under an inert atmosphere.

• Validation Step (Critical): Before transferring the mixture to a waste carboy, spot the solution on a Silica Gel TLC plate and elute with a Hexanes/EtOAc mixture. Stain the plate with potassium permanganate ( KMnO4​ ).

  • Causality: This creates a self-validating system. The absence of the high-Rf starting material spot validates that the hazardous alkylating agent has been completely consumed. If the spot persists, the quench is incomplete; add additional ethanolamine and continue stirring.

• Disposal: Once validated, neutralize the mixture with 1M HCl to pH 7, and dispose of it in the designated aqueous halogenated waste stream[2].

Workflow Visualization

Operational workflow and spill response logic for 2-(Bromomethyl)-2-(methoxymethyl)oxane.

Emergency Response & Spill Management

• Skin Contact: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water under a safety shower for at least 15 minutes[6].

  • Causality: Rapid mechanical dilution is critical. Attempting to neutralize the alkyl bromide on the skin with chemical agents (like amines or bases) can cause exothermic reactions, severely exacerbating the thermal and chemical burn.

• Spill Cleanup: Evacuate the immediate area. Cover the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or dry sand). Do NOT use paper towels or sawdust.

  • Causality: Combustible absorbents can ignite if the reactive halide undergoes an exothermic decomposition[7]. Sweep the absorbed material into a corrosive-resistant container[2] and treat it with a 10% sodium thiosulfate or ethanolamine solution in a fume hood before final waste disposal.

References

• National Research Council (US). "Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory". NCBI Bookshelf.[Link]

• HKUST Department of Chemistry. "CHEM Safety Manual - Handling of Alkylating Agents". [Link]

• Duke University Occupational & Environmental Safety Office. "Safety Manual - Glove Use and Chemical Resistance". [Link]

• University of Wisconsin–Madison Environment, Health & Safety. "Laboratory Chemical Hygiene Plan".[Link]

Sources

• 1. EnamineStore [enaminestore.com]
• 2. 4-(Bromomethyl)tetrahydro-2H-pyran | 125552-89-8 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 3. chem.hkust.edu.hk [chem.hkust.edu.hk]
• 4. Safety Manual | Chemistry [chem.duke.edu]
• 5. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. 4-(Bromomethyl)tetrahydropyran | CAS#:125552-89-8 | Chemsrc [chemsrc.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]